Acid black 140
Description
Contextualizing Acidic Azo Dyes within Contemporary Chemical Research
Acidic azo dyes are fundamental subjects in contemporary chemical research due to their widespread industrial use and complex chemical nature. They are synthesized through a well-established two-step process: diazotization, where a primary aromatic amine is converted into a diazonium salt, followed by a coupling reaction with an electron-rich species like a phenol (B47542) or another amine. mdpi.comjchemrev.com The specific aromatic precursors and substituents used determine the final color, solubility, and fastness properties of the dye. mdpi.com
The presence of sulfonic acid groups makes these dyes water-soluble, a critical property for their application in aqueous dyeing processes. researchgate.net Research in this area focuses on optimizing synthesis to improve yield and fastness properties while also exploring their behavior in solution. researchgate.netresearchgate.net Beyond their role as colorants, the chromophoric azo group and associated aromatic systems make them subjects of study in materials science and analytical chemistry. jchemrev.comjchemrev.com Their interactions with metal ions are particularly significant, leading to the formation of metal-complex dyes, which exhibit enhanced stability and lightfastness. dystar.comresearchgate.net This complexing ability also makes certain azo compounds useful as analytical reagents for metal ion detection. jchemrev.com
The Academic Imperative for Comprehensive Investigation of Acid Black 140
This compound (C.I. 12219-04-4) is a commercial dye identified by synonyms such as Isolan Grey K-BRLS and Remalan Fast Grey B, suggesting it belongs to the class of metal-complex acid dyes used for materials like wool and polyamide. dystar.comdystar.comusitc.gov Despite its commercial availability, a comprehensive investigation of this compound is academically imperative due to a significant gap in the public scientific literature regarding its specific properties and environmental fate.
The primary driver for this research is environmental science. Sulfonated azo dyes are known for their persistence in conventional aerobic wastewater treatment systems. wur.nlmst.dk The complete mineralization of these dyes often requires a combination of anaerobic and aerobic biological processes. wur.nltandfonline.com During anaerobic treatment, the azo bond is reductively cleaved, breaking the molecule down into constituent aromatic amines. wur.nloup.com While this step results in decolorization, the resulting amines can be more toxic and carcinogenic than the parent dye molecule. wur.nlnih.gov Therefore, a thorough investigation is required to identify the specific breakdown products of this compound and to develop effective treatment strategies for their complete removal.
The academic imperative extends to understanding its physicochemical properties, degradation pathways under various conditions (e.g., photocatalytic, oxidative), and potential for bioaccumulation. Studies on analogous acid and direct dyes have highlighted these areas as critical for a full environmental hazard assessment. mst.dkcanada.ca Without specific data for this compound, its environmental risk cannot be accurately evaluated, necessitating dedicated research to fill this knowledge void.
Table 1: Properties of this compound (Note: Detailed experimental data for this compound is limited in publicly available literature. The information below is compiled from chemical databases and product classifications.)
| Property | Value / Description |
| C.I. Name | This compound |
| CAS Number | 12219-04-4 |
| Synonyms | Isolan Grey K-BRLS, Remalan Fast Grey B, Coranil Fast Grey B |
| Dye Class | Acid Dye, Azo Dye. Likely a 1:2 metal-complex dye. |
| Application | Dyeing of wool and polyamide fibers. dystar.comdystar.com |
Evolution of Research Trajectories Pertaining to this compound and Analogous Structures
The research trajectory for azo dyes has evolved significantly since their discovery. Early research, from the late 19th through the mid-20th century, was predominantly focused on synthesis and application. jchemrev.comjchemrev.com The goal was to create a wide palette of colors with high stability and affinity for various textiles, leading to the development of thousands of unique azo dye structures. ekb.eg
Beginning in the late 20th century and accelerating into the 21st, the research focus has pivoted towards environmental and analytical chemistry. researchandmarkets.com Growing awareness of the environmental impact of industrial effluents led to intensive study of the fate of dyes in wastewater. wur.nlmst.dkoup.com Early environmental research concentrated on the resistance of azo dyes to aerobic biodegradation. mst.dk This was followed by extensive studies on anaerobic degradation, which established the mechanism of reductive cleavage of the azo bond. tandfonline.comjournalajee.com
More recent research trajectories have advanced into two main areas:
Advanced Treatment Technologies: Research now heavily investigates advanced oxidation processes (AOPs) and integrated biological systems for the complete mineralization of azo dyes and their amine byproducts. wur.nltandfonline.com This includes methods like photocatalysis, ozonation, and Fenton reactions, as well as sequential anaerobic-aerobic bioreactors. tandfonline.com
Sophisticated Analytical Methods: The development of analytical techniques has progressed from simple colorimetric methods to highly sensitive and specific instrumental methods. bme.huresearchgate.net High-performance liquid chromatography (HPLC), often coupled with mass spectrometry (LC-MS), has become the preferred technique for identifying and quantifying parent dyes and their various degradation products in complex environmental samples. jchemrev.comjchemrev.com
While specific studies on this compound are scarce, this evolutionary trajectory, observed for many analogous sulfonated and metal-complex azo dyes, defines the current and future research landscape for such compounds.
Table 2: Representative Research on Analogous Acidic Azo Dyes
| Dye Studied (Class) | Research Focus | Key Findings |
| Acid Orange 10, Acid Red 14, Acid Red 18 (Sulfonated Azo) | Two-stage anaerobic/aerobic biodegradation | High decolorization (>90%) occurred in the anaerobic stage via azo bond cleavage. Metabolites were extensively removed. tandfonline.com |
| Direct Black 38 (Benzidine-based Azo) | Bioaccumulation Potential & Environmental Fate | Found to have high water solubility and low potential for bioaccumulation. Can be metabolized to benzidine, a known carcinogen. nih.govcanada.ca |
| Acid Black 1 (Disazo) | Synthesis and Application | Synthesized via diazotization and coupling of multiple components. Used for dyeing wool, silk, polyamide, leather, and in inks. worlddyevariety.com |
| Various Sulfonated Azo Dyes | Ecotoxicology | Generally exhibit low acute aquatic toxicity, though acid dyes as a class show higher toxicity levels compared to direct dyes. mst.dk |
| Direct Blue 71 (Sulfonated Azo) | Anaerobic Decolorization by Sulfate (B86663) Reducing Bacteria | Bacteria demonstrated the ability to decolorize the dye, indicating the potential for bioremediation in anaerobic environments. journalajee.com |
Properties
CAS No. |
12219-04-4 |
|---|---|
Molecular Formula |
C7H7BrS |
Origin of Product |
United States |
Advanced Synthetic Methodologies for Materials Applied in Acid Black 140 Remediation Studies
Synthesis of Novel Photocatalytic Materials for Acid Black 140 Degradation
Photocatalysis has emerged as a promising technology for the degradation of organic pollutants. The synthesis of highly efficient photocatalytic materials is central to the advancement of this technology.
Sol-Gel Based Syntheses of Metal Oxide Nanomaterials for Dye Catalysis
The sol-gel process is a versatile and widely used method for synthesizing metal oxide nanomaterials due to its ability to control particle size, purity, and homogeneity at low temperatures. rsc.org This method involves the hydrolysis and polycondensation of metal alkoxides or salts in a solvent, leading to the formation of a "sol" (a colloidal suspension of solid particles in a liquid) which then undergoes gelation to form a "gel". rsc.org Subsequent drying and thermal treatment of the gel yield the final metal oxide nanoparticles. rsc.org
Researchers have successfully synthesized various metal oxide nanoparticles such as titanium dioxide (TiO2), zinc oxide (ZnO), and copper oxide (CuO) using the sol-gel method for photocatalytic applications. rsc.orgrasayanjournal.co.in For instance, a Pechini sol-gel method has been employed to create a TiO2/Zn2TiO2/ZnO/C nanocomposite. rsc.org This method involves the chelation of metal cations with an alpha-hydroxy acid, followed by polymerization with a polyhydroxyl alcohol. nih.gov The resulting polymer resin is then calcined to produce the final mixed metal oxide nanocomposite. nih.gov In one study, this nanocomposite demonstrated superior photocatalytic activity in the degradation of Orange G dye, achieving nearly 100% degradation under sunlight in 50 minutes. rsc.org The enhanced activity is attributed to the synergistic effects between the different oxide phases.
Another approach involves the synthesis of ZnO-doped TiO2 nanocomposites via a sol-gel route. mdpi.com These materials have shown high efficiency in removing dyes from aqueous solutions, with the photocatalytic degradation rate of methylene (B1212753) blue increasing with a higher pH. mdpi.com The sol-gel method has also been utilized to prepare ZnO-TiO2 nanorods, which have demonstrated effective photodegradation of methyl orange dye on textile surfaces. researchgate.net The use of chitosan (B1678972) as a capping agent during the sol-gel synthesis of ZnO nanoparticles has been shown to influence the size, morphology, and photocatalytic efficiency of the resulting materials. researchgate.net
Table 1: Examples of Sol-Gel Synthesized Metal Oxide Nanomaterials for Dye Catalysis
| Nanomaterial | Synthesis Method | Target Dye | Key Findings |
| TiO2/Zn2TiO2/ZnO/C | Pechini sol-gel | Orange G | ~100% degradation in 50 min under sunlight. rsc.org |
| ZnO-doped TiO2 | Sol-gel | Methylene Blue | Increased degradation rate with higher pH. mdpi.com |
| ZnO-TiO2 nanorods | Sol-gel | Methyl Orange | Effective photodegradation on textile surfaces. researchgate.net |
| ZnO nanoparticles | Sol-gel with chitosan | Methylene Blue | Chitosan source affects nanoparticle properties and photocatalytic activity. researchgate.net |
| CuO nanoparticles | Sol-gel auto combustion | Methylene Blue | Achieved 78% degradation in 140 minutes. rasayanjournal.co.in |
Hydrothermal and Solvothermal Routes for Catalyst Fabrication
Hydrothermal and solvothermal synthesis are methods that utilize a solvent (water for hydrothermal, and a non-aqueous solvent for solvothermal) under elevated temperature and pressure to facilitate the crystallization of materials. researchgate.net These techniques offer excellent control over the size, shape, and crystallinity of the resulting nanoparticles. researchgate.net
A notable example is the hydrothermal fabrication of GO-decorated Dy2WO6-ZnO ternary nanocomposites. mdpi.com In this process, a suspension containing the precursors is heated in a Teflon-lined autoclave at 180 °C for 24 hours, leading to the formation of the desired nanocomposite. This material exhibited a high photocatalytic efficiency of 98.2% for the degradation of methylene blue in approximately 30 minutes. mdpi.com The enhanced performance is attributed to the synergistic effects of the components and the role of graphene oxide in promoting charge separation.
Similarly, a one-pot hydrothermal method has been used to synthesize a BiVO4/Fe3O4/rGO composite photocatalyst. hep.com.cn This involved heating a mixture of the precursors in a Teflon-lined autoclave at 180°C for 16 hours. The resulting composite demonstrated over 99% removal efficiency for Rhodamine B under simulated solar light. hep.com.cn The magnetic nature of the Fe3O4 component allows for easy separation and recycling of the catalyst.
The solvothermal method has also been employed to synthesize various photocatalysts. nih.gov For instance, the preparation of Ti3C2/TiO2 composites can be achieved through a hydrothermal/solvothermal approach, resulting in a material with active visible light photocatalytic properties. rsc.org
Table 2: Research Findings on Hydrothermal/Solvothermal Synthesis of Catalysts for Dye Degradation
| Catalyst | Synthesis Method | Target Dye | Degradation Efficiency | Time |
| GO-decorated Dy2WO6-ZnO | Hydrothermal | Methylene Blue | 98.2% mdpi.com | 30 min mdpi.com |
| BiVO4/Fe3O4/rGO | Hydrothermal | Rhodamine B | >99% hep.com.cn | 120 min hep.com.cn |
| Co1-xZnxFe2O4/PANI | Hydrothermal | Reactive Dyes | ~98% nih.gov | 5 min nih.gov |
| ZnO-loaded GAC | In-situ Hydrothermal | Rhodamine B | 97% (UV-C) mdpi.com | 120 min mdpi.com |
Core/Shell Nanoparticle Synthesis and Functionalization for Environmental Applications
Core/shell nanoparticles, consisting of an inner core and an outer shell of different materials, offer unique properties and enhanced functionalities for environmental applications. acs.org The shell can protect the core, improve stability, and be functionalized for specific catalytic or adsorptive purposes. acs.orgrsisinternational.org
A common approach involves coating a magnetic core, such as iron oxide (Fe3O4), with a silica (B1680970) (SiO2) shell, which can then be further functionalized. mdpi.com The silica shell provides a stable and biocompatible surface that can be easily modified. mdpi.com For example, Fe3O4@SiO2 core-shell nanoparticles have been synthesized and functionalized with amino groups (NH2) for dye adsorption. mdpi.com The synthesis typically involves the Stöber method for silica coating, followed by reaction with an aminosilane. mdpi.com These amino-functionalized nanoparticles have shown high adsorption capacities for various dyes. mdpi.com
In another study, core-shell Fe3O4/SiO2/TiO2 nanospheres were fabricated for the photocatalytic degradation of binary azo dyes. scirp.org The magnetic Fe3O4 core allows for easy separation of the photocatalyst after use, while the TiO2 shell provides the photocatalytic activity. scirp.org The synthesis involves a multi-step process where the Fe3O4 core is first coated with a silica layer, followed by a titania layer. scirp.org
The synthesis of Ag-ZnO core-shell nanoparticles via atomic layer deposition has also been reported. researchgate.net These nanoparticles exhibited enhanced photocatalytic activity for the degradation of rhodamine B, attributed to the plasmonic properties of the silver core and the photocatalytic nature of the ZnO shell. researchgate.net
Development of Advanced Adsorbent Materials for this compound Removal
Adsorption is a widely used technique for dye removal due to its simplicity and effectiveness. The development of advanced adsorbent materials with high adsorption capacity and selectivity is a key area of research.
Chemical Modification Techniques for Biosorbents
Biosorbents are low-cost adsorbents derived from biological materials such as agricultural waste, algae, and microorganisms. bohrium.comfrontiersin.org While pristine biosorbents can be effective, their adsorption performance can often be significantly improved through chemical modification. bohrium.com These modifications aim to introduce new functional groups, increase surface area, and enhance the stability of the biosorbent. bohrium.com
Common chemical modification techniques include treatment with acids, bases, and salts. mdpi.comresearchgate.net For example, bagasse, a byproduct of sugarcane processing, has been modified with propionic acid to enhance its ability to remove reactive dyes. scirp.org The modification introduces carboxylic acid groups, which can interact with the dye molecules. Similarly, the mesocarp of crushed calabash has been subjected to various chemical treatments (acid, base, and neutralization) to investigate its adsorption capacity for methylene blue and malachite green. scielo.br
Another approach is the impregnation of biosorbents with chemicals like zinc chloride (ZnCl2). ui.ac.id This has been shown to improve the sorption capacity of sugar beet pulp for Procion Red. ui.ac.id The modification enhances the porosity and surface functional groups of the biosorbent. ui.ac.id
Table 3: Impact of Chemical Modification on Biosorbent Adsorption Capacity
| Biosorbent | Modification Agent | Target Dye | Key Finding |
| Bagasse | Propionic Acid | Reactive Yellow 2, Reactive Blue 4 | Enhanced removal of reactive dyes. scirp.org |
| Calabash Mesocarp | NaOH, HCl | Methylene Blue, Malachite Green | Natural biomass showed the highest adsorption capacity for methylene blue. scielo.br |
| Sugar Beet Pulp | ZnCl2 | Procion Red | ZnCl2 modification significantly improved sorption capacity. ui.ac.id |
| Coir Pith | Cationic Surfactant | Cr(VI) | Modification with hexadecyl trimethyl ammonium (B1175870) bromide increased adsorption. sapub.org |
Synthesis of Magnetic Nanoadsorbents and Surface Functionalization
Magnetic nanoadsorbents have gained significant attention due to their high surface area and the ease of separation from solution using an external magnetic field. mdpi.comjwent.net These materials typically consist of a magnetic core, such as magnetite (Fe3O4) or maghemite (γ-Fe2O3), which is often coated with a shell to enhance its adsorption properties and stability. mdpi.com
The synthesis of these nanoadsorbents is often carried out via the co-precipitation method, where ferrous and ferric ions are precipitated in an alkaline solution. jwent.net The surface of the magnetic nanoparticles can then be functionalized with various organic molecules to target specific pollutants. For instance, L-histidine has been coated onto Fe3O4 nanoparticles to create a nanoadsorbent for the removal of Acid Black 1. rsc.orgresearchgate.net The histidine coating provides functional groups that can interact with the dye molecules.
Citric acid is another common functionalizing agent. biointerfaceresearch.com Citric acid-coated magnetic nanoparticles have shown enhanced adsorption capacity for crystal violet dye compared to uncoated nanoparticles. biointerfaceresearch.com The carboxylic acid groups on the surface of the nanoparticles play a crucial role in the adsorption process. In another study, magnetic zinc ferrite (B1171679) nanoparticles were modified with sodium dodecyl sulfate (B86663) (SDS) to improve their dye removal ability from ternary systems. researchgate.net
Furthermore, nanocellulose has been functionalized with polyethyleneimine and magnetic nanoparticles to create an efficient adsorbent for anionic dyes like Reactive Black 5. nih.gov This demonstrates the versatility of combining different materials to achieve superior adsorption performance.
Table 4: Adsorption Capacities of Functionalized Magnetic Nanoadsorbents
| Nanoadsorbent | Functionalization Agent | Target Dye | Maximum Adsorption Capacity (mg/g) |
| Fe3O4 NPs | L-histidine | Acid Black 1 | >125 rsc.org |
| Fe3O4 NPs | Citric Acid | Crystal Violet | Not specified, but higher than uncoated NPs. biointerfaceresearch.com |
| Zinc Ferrite NPs | Sodium Dodecyl Sulfate (SDS) | Basic Blue 41, Basic Red 18, Basic Violet 16 | 42, 61, 16 respectively researchgate.net |
| Nanocellulose/Fe3O4 | Polyethyleneimine | Reactive Black 5 | Not specified, but demonstrated superior capacity. nih.gov |
| Tannic acid-functionalized magnetite nanoparticles | Tannic acid | Toluidine blue O | 50.68 iwaponline.com |
Graphene-based Material Fabrication for Dye Adsorption
A prevalent and effective technique for creating these structures is the hydrothermal method . mdpi.comrsc.org This process is widely used for synthesizing 3D graphene-based gels and aerogels. rsc.org In a typical synthesis, a graphene oxide (GO) suspension is prepared from natural graphite (B72142) powder using methods like the modified Hummers method. nih.govacs.org This GO suspension, rich in oxygen-containing functional groups (hydroxyl, carboxyl, epoxy), serves as the precursor. nih.gov
The hydrothermal self-assembly process involves sealing the GO suspension in an autoclave and heating it. acs.org This treatment reduces the graphene oxide to reduced graphene oxide (rGO) and facilitates the self-assembly of the 2D graphene sheets into a 3D interconnected network, forming a hydrogel. acs.org Subsequent freeze-drying or lyophilization of the hydrogel removes the water content without collapsing the porous structure, resulting in a lightweight, highly porous graphene aerogel. mdpi.comacs.org
To enhance the mechanical strength and tailor the surface properties of these aerogels for specific dye adsorption, various cross-linking agents or functionalizing materials can be incorporated during the synthesis. For instance, polymers like polyvinyl alcohol (PVA) or biopolymers such as chitosan can be added to the initial GO suspension. researchgate.net Nitrogen-doping is another strategy employed to introduce more active adsorption sites. researchgate.net
A study on the removal of acid dyes, including a category of "Acid Black" dyes, utilized graphene oxide synthesized via a hydrothermal method. researchgate.net The research highlighted that parameters such as pH, adsorbent dose, and contact time significantly influence the adsorption efficiency. The results indicated a high removal efficiency (>92%) in acidic conditions, with the adsorption process fitting the Langmuir isotherm and pseudo-second-order kinetic models, suggesting a monolayer adsorption on a homogeneous surface. researchgate.net
Table 1: Research Findings on Graphene-based Adsorbent Performance
| Adsorbent Material | Fabrication Method | Target Dye(s) | Key Findings | Reference |
| Graphene Oxide (GO) | Hydrothermal Synthesis | Acid Orange & Acid Black | >92% removal efficiency at acidic pH. Adsorption follows Langmuir isotherm. | researchgate.net |
| Nitrogen-doped Graphene Aerogel (N-GA) | One-step Hydrothermal & Freeze-drying | Methylene Blue & Methyl Orange | Enhanced adsorption sites due to nitrogen doping. High efficiency for cationic and anionic dyes. | researchgate.net |
| Carboxymethyl Cellulose-supported Graphene Oxide Aerogel (CGOA) | Hydrothermal & Freeze-drying | Rhodamine B | High mechanical strength and ultra-low density. Maximum adsorption capacity of 312.50 mg·g⁻¹. | mdpi.com |
Electrode Material Synthesis for Electrochemical Treatment of this compound
Electrochemical oxidation is a powerful technique for the complete mineralization of recalcitrant organic pollutants like this compound into less harmful substances such as CO2 and water. iwaponline.com The effectiveness of this process is critically dependent on the anode material, which dictates the generation of potent oxidizing species, primarily hydroxyl radicals (•OH). iwaponline.comnih.gov
A variety of electrode materials have been synthesized and studied for dye degradation. Among the most effective are Boron-Doped Diamond (BDD) electrodes. BDD anodes are known for their wide electrochemical potential window, chemical inertness, and high efficiency in producing •OH radicals, leading to high combustion efficiencies for organic compounds. iwaponline.comresearchgate.net The synthesis of BDD thin films typically involves chemical vapor deposition (CVD) on a suitable substrate, such as silicon or niobium, using a mixture of a carbon source gas (e.g., methane) and a boron source gas (e.g., diborane).
Another important class of anode materials is metal oxide composites . These electrodes are often prepared by coating a stable substrate (like titanium or stainless steel) with a catalytically active metal oxide layer. nih.govmdpi.com Common examples include lead dioxide (PbO2), tin dioxide (SnO2), and mixed metal oxides like RuO2-IrO2. nih.gov
The synthesis of these composite electrodes can be achieved through several methods:
Electrochemical Deposition: This involves the anodic deposition of the metal oxide from a precursor salt solution onto the substrate. For example, PbO2 electrodes can be prepared by electrodepositing lead from a bath containing lead nitrate. Additives like surfactants (e.g., sodium dodecyl sulfate) can be used to modify the grain size and improve the catalytic activity of the deposited layer. nih.gov
Thermal Decomposition: This method involves applying a solution of precursor salts (e.g., metal chlorides in an organic solvent) onto the substrate, followed by drying and high-temperature calcination in an oven. This process is repeated to achieve the desired coating thickness and composition.
Research on the electrochemical degradation of azo dyes has demonstrated the high efficiency of these advanced electrodes. A study focusing on the degradation of Acid Black 1 and other azo dyes on a BDD anode highlighted that the degradation rate is influenced by the dye's molecular structure and the mass transfer coefficient. researchgate.net Furthermore, the use of composite electrodes, such as SnO2 or TiO2 combined with graphene nanoplatelets on a stainless steel substrate, has been shown to be effective for the electrooxidative treatment of phenolic dyes. mdpi.com The synthesis of such composites can be as straightforward as sonicating commercial graphene nanoplatelets and nanosized metal oxides, followed by deposition on the steel substrate. mdpi.com
Table 2: Research Findings on Electrode Performance for Dye Degradation
| Electrode Material | Synthesis/Fabrication Method | Target Dye(s) | Key Findings | Reference |
| Boron-Doped Diamond (BDD) | Chemical Vapor Deposition | Acid Black 1, other azo dyes | Degradation is diffusion-controlled; efficiency varies with dye's diffusion coefficient. | researchgate.net |
| Ti/B-TiO2-NTs/PbO2-SDS | Electrochemical Reduction & Deposition | Methylene Blue | High oxygen evolution potential (2.11 V), enhanced stability, and 99.7% dye removal. | nih.gov |
| SnO2/GNP@SS | Sonication & Deposition | Phenol-based dyes | Effective for degrading a mixture of dyes; mineralization extent of 30-35%. | mdpi.com |
| CuO-rGO Nanocomposite | Hydrothermal & Ultrasonic methods | Ponceau 4R & Alizarin Red | Facile electro-oxidation at lower potentials (0.45 V for Ponceau 4R). | jwent.net |
Advanced Spectroscopic and Chromatographic Methodologies for the Analytical Characterization of Acid Black 140
High-Performance Liquid Chromatography (HPLC) Applications for Acid Black 140 Detection and Quantification
High-performance liquid chromatography (HPLC) is a cornerstone technique for separating, identifying, and quantifying components in a mixture. wikipedia.org It utilizes a liquid mobile phase to carry the sample through a column packed with a solid adsorbent material, known as the stationary phase. wikipedia.orgwaters.com The differential interactions of the analyte with the stationary and mobile phases lead to separation. wikipedia.org
For the analysis of dyes like this compound, two common HPLC modes are reversed-phase (RP) and ion-exchange chromatography (IEC).
Reversed-Phase Chromatography (RPC): This is the most widely used HPLC mode, employing a nonpolar (hydrophobic) stationary phase and a polar mobile phase. youtube.com For acidic compounds like this compound, controlling the pH of the mobile phase is critical. By adjusting the pH to suppress the ionization of the acid, its hydrophobicity increases, leading to stronger retention on a reversed-phase column (e.g., C18). youtube.com The retention and separation can be fine-tuned by altering the composition of the mobile phase, typically a mixture of water and an organic solvent like acetonitrile (B52724) or methanol. mastelf.com
Ion-Exchange Chromatography (IEC): IEC separates molecules based on their net charge through electrostatic interactions with a charged stationary phase. youtube.comnih.gov For an anionic dye like this compound, an anion-exchange column, which has a stationary phase with fixed positive charges, would be used. youtube.com The separation is typically achieved by eluting with a mobile phase containing ions (from a buffer) that compete with the analyte for the binding sites on the stationary phase. nih.gov IEC can be a powerful alternative to RPC, especially for highly polar and ionic compounds. nih.govnih.gov Mixed-mode chromatography, which combines reversed-phase and ion-exchange mechanisms on a single column, offers another versatile approach for separating complex mixtures of polar and nonpolar compounds. researchgate.net
The choice between RPC and IEC depends on the specific analytical challenge, including the complexity of the sample matrix and the physicochemical properties of the dye and any potential impurities.
To enhance the analytical power of HPLC, it is often coupled with sophisticated detectors like Diode Array Detectors (DAD) and Mass Spectrometers (MS).
Diode Array Detection (DAD): A DAD detector measures absorbance across a wide range of wavelengths simultaneously, providing a complete UV-Visible spectrum for each eluting peak. measurlabs.com This is particularly useful for identifying compounds based on their unique spectral characteristics and for assessing peak purity. mdpi.com For a colored compound like this compound, DAD allows for quantification at its maximum absorbance wavelength, enhancing sensitivity and selectivity. rsc.org
Mass Spectrometry (MS): Coupling HPLC with MS (LC-MS) provides highly sensitive and specific detection based on the mass-to-charge ratio (m/z) of the analyte ions. measurlabs.comd-nb.info This combination is a powerful tool for the definitive identification of compounds and the characterization of unknown impurities or degradation products. nih.gov Two-dimensional liquid chromatography (2D-LC), where fractions from one column are transferred to a second, different column, can be coupled with MS to analyze highly complex samples. nih.gov While HPLC-DAD is often sufficient for routine quantification, LC-MS offers superior sensitivity and specificity, making it invaluable for trace analysis and structural elucidation. rsc.orgd-nb.info
The combination of HPLC with DAD and MS provides a comprehensive analytical platform for the detailed characterization of this compound and its related substances. rsc.orgnih.gov
Optimizing the mobile phase and column chemistry is paramount for achieving efficient and reliable HPLC separations of dyes.
Mobile Phase Optimization: Key parameters for the mobile phase include the type and ratio of organic solvents (e.g., acetonitrile, methanol), the pH, and the type and concentration of buffer salts. mastelf.comacs.org For ionizable compounds like this compound, adjusting the mobile phase pH is crucial to control retention and peak shape. mastelf.com The use of buffers helps maintain a stable pH throughout the analysis. mastelf.com The choice of organic modifier can also influence selectivity. For instance, acetonitrile and methanol, while both common, can provide different separation profiles. mdpi.com The mobile phase should be filtered and degassed to prevent blockages and ensure stable pump operation. glsciences.eu
Column Chemistry: The selection of the stationary phase is critical. For reversed-phase chromatography, C18 columns are widely used, but other phases like C8 or those with polar modifications are also available to fine-tune selectivity. mdpi.comimpactfactor.org The particle size of the packing material also affects efficiency and backpressure. mdpi.com For ion-exchange chromatography, the choice is between anion or cation exchangers and strong or weak exchangers, depending on the charge characteristics of the analyte. youtube.com
A systematic approach to method development involves adjusting these parameters to achieve the desired resolution, peak shape, and analysis time.
Table 1: Key Parameters in HPLC Method Development for Dye Analysis
| Parameter | Description | Typical Options/Considerations |
|---|---|---|
| Chromatographic Mode | The primary mechanism of separation. | Reversed-Phase (RPC), Ion-Exchange (IEC), Mixed-Mode. youtube.comresearchgate.net |
| Stationary Phase (Column) | The solid material inside the column that interacts with the analytes. | RPC: C18, C8, Phenyl. IEC: Strong/Weak Anion/Cation Exchanger. youtube.commdpi.com |
| Mobile Phase: Organic Solvent | The liquid that carries the sample through the column. | Acetonitrile, Methanol. The ratio with the aqueous phase is adjusted for retention. mastelf.commdpi.com |
| Mobile Phase: Aqueous Component | Typically water, often with additives. | Buffered solutions to control pH (e.g., phosphate, acetate (B1210297) buffers). acs.orgimpactfactor.org |
| Mobile Phase: pH | Affects the ionization state and retention of ionizable analytes. | Should be kept within the stable range for the column, typically pH 2-8 for silica-based columns. mastelf.com |
| Detector | The device that measures the eluting components. | Diode Array Detector (DAD) for UV-Vis spectra, Mass Spectrometer (MS) for mass-to-charge ratio. measurlabs.com |
| Flow Rate | The speed at which the mobile phase moves through the column. | Typically 0.5-2.0 mL/min for analytical columns. impactfactor.org |
| Column Temperature | Can affect separation efficiency and selectivity. | Often controlled between 25-45 °C. mdpi.cominfitek.com |
Spectrophotometric Approaches for Monitoring this compound Concentration
Spectrophotometry measures how much a chemical substance absorbs or transmits light at a specific wavelength. libretexts.org It is a fundamental and widely used technique for the quantitative analysis of colored compounds like this compound. libretexts.org
The decolorization of dye solutions is a common method for treating textile wastewater. UV-Visible spectrophotometry is the primary technique used to monitor the effectiveness of these decolorization processes. researchgate.netmdpi.com
The principle is straightforward: the concentration of the dye in a solution is directly proportional to its absorbance at its wavelength of maximum absorbance (λmax). By measuring the absorbance of the dye solution over time during a treatment process (e.g., photocatalysis or adsorption), the decrease in concentration can be tracked. mdpi.commdpi.com The percentage of decolorization can be calculated using the initial absorbance (A₀) and the absorbance at a given time (Aₜ). mdpi.com
The UV-Vis spectrum of the dye solution can also provide qualitative information. A decrease in the main visible absorption peak indicates the breakdown of the chromophore responsible for the color. mdpi.commdpi.com The appearance of new peaks or shifts in the spectrum can suggest the formation of degradation intermediates. mdpi.com
Table 2: Application of UV-Vis Spectroscopy in Decolorization Studies
| Parameter | Measurement | Significance |
|---|---|---|
| Absorbance at λmax | Measured at the wavelength of maximum absorption for the dye. | Directly correlates with the concentration of the dye in the solution. mdpi.com |
| Decolorization (%) | Calculated from the change in absorbance over time. | Quantifies the efficiency of the color removal process. mdpi.com |
| Spectral Scans | Full UV-Visible spectra recorded at different time intervals. | Monitors the breakdown of the dye's chromophore and the potential formation of byproducts. mdpi.comnih.gov |
For quantitative analysis, a spectrophotometer measures the amount of light absorbed by a sample solution. libretexts.org According to the Beer-Lambert Law, the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.
To determine the concentration of this compound in an unknown sample, a calibration curve is first constructed. This is done by preparing a series of standard solutions of known concentrations and measuring their absorbance at the λmax of the dye. mdpi.comresearchgate.net A plot of absorbance versus concentration should yield a straight line, the equation of which can then be used to calculate the concentration of the unknown sample from its measured absorbance. researchgate.net
The accuracy and precision of spectrophotometric methods can be validated by assessing parameters such as linearity (the range over which the calibration curve is linear), limit of detection (LOD), and limit of quantification (LOQ). mdpi.comscispace.com These methods are generally rapid, cost-effective, and suitable for routine analysis of dye concentrations in relatively simple matrices. researchgate.netscispace.com
Electrochemical Detection Techniques for this compound
Electrochemical methods offer a compelling alternative for the detection of organic dyes like this compound due to their inherent advantages, including high sensitivity, rapid response, cost-effectiveness, and the potential for miniaturization. mdpi.comanalis.com.my These techniques are typically based on the electrochemical oxidation or reduction of the dye molecule at the surface of a suitable electrode. The azo group (–N=N–), a primary chromophore in this compound, is electrochemically active and can be reduced, forming the basis for its voltammetric determination. analis.com.my
Voltammetric techniques, such as cyclic voltammetry (CV) and differential pulse voltammetry (DPV), are commonly employed for this purpose. analis.com.myirjet.net CV is used to study the electrochemical behavior of the dye, identifying the potentials at which oxidation or reduction occurs and investigating the nature of the electrode process (e.g., reversibility, diffusion control vs. adsorption control). analis.com.mymdpi.com DPV is often preferred for quantitative analysis due to its higher sensitivity and better resolution, which allows for the determination of low concentrations of the analyte. analis.com.my
The performance of the electrochemical sensor is critically dependent on the working electrode material. irjet.net While traditional electrodes like the hanging mercury drop electrode (HMDE) and glassy carbon electrode (GCE) have been used, modern approaches focus on modifying the electrode surface to enhance sensitivity and selectivity. irjet.netmdpi.com Modifications can involve the use of nanomaterials such as multi-walled carbon nanotubes (MWCNTs), graphene, or metallic nanoparticles, which increase the electrode's active surface area and accelerate electron transfer rates. mdpi.com
For instance, studies on Reactive Black 5 (RB5), another diazo dye, have demonstrated successful determination using voltammetry. analis.com.myanalis.com.my In one such study, differential pulse stripping voltammetry at an HMDE was optimized for RB5 detection. analis.com.my The method development involved optimizing parameters such as the supporting electrolyte pH, accumulation potential, and accumulation time to achieve the best signal. analis.com.my A similar approach could be readily adapted for the analysis of this compound. The pH of the supporting electrolyte is a crucial parameter, as the redox potential of the azo group is pH-dependent. mdpi.commdpi.com
The table below summarizes typical parameters from voltammetric studies on similar azo dyes, which could serve as a starting point for developing a method for this compound.
Table 1: Exemplary Parameters for Voltammetric Detection of Azo Dyes
| Analyte | Technique | Working Electrode | Supporting Electrolyte (pH) | Linear Range (μM) | Limit of Detection (LOD) (μM) | Reference |
|---|---|---|---|---|---|---|
| Reactive Black 5 | Differential Pulse Stripping Voltammetry | HMDE | Britton-Robinson Buffer (pH 2.5) | 0.2 - 2.0 (mg/L) | 0.012 (mg/L) | analis.com.my |
| Tannic Acid | Differential Pulse Voltammetry | GCE/MWCNTs | Britton-Robinson Buffer (pH 2.0) | 0.10 - 7.5 | 0.038 | mdpi.com |
| Sunset Yellow & Tartrazine | Differential Pulse Voltammetry | Graphite (B72142) Powder/Carbon Paper | Phosphate Buffer (pH 5) | 0.005 - 1.0 (SY) / 0.02 - 7.5 (T) | 0.00078 (SY) / 0.0082 (T) | mdpi.com |
| Caffeic Acid | Electrochemical Detection | PtNi/C Electrode | Not specified | 0.75 - 591.783 | 0.5 | d-nb.info |
Advanced Characterization Techniques for Dye-Material Interactions
Understanding the interaction between this compound and various materials is crucial for applications ranging from dyeing processes on textiles to environmental remediation using adsorbents. lidsen.cominsidecotton.com Advanced microscopic and spectroscopic techniques provide invaluable insights into the surface morphology, structure, and nature of these interactions at the micro- and nanoscale. mdpi.comnih.gov
Scanning Electron Microscopy (SEM)
SEM is a powerful technique for visualizing the surface topography and morphology of materials. mdpi.com In the context of dye-material interactions, SEM is widely used to examine the changes in the surface structure of an adsorbent or fiber before and after contact with the dye. For example, SEM analysis can reveal how the dye molecules adsorb onto the surface, whether they form aggregates, or if their presence alters the material's surface roughness or porosity. In studies involving the removal of dyes like Acid Black 172 using biomass, SEM analysis showed that heat treatment increased the permeability of the cell walls, which was correlated with improved dye sorption. Similarly, when graphene oxide was used to adsorb acid dyes, SEM analysis confirmed the nanostructured layer formation of the adsorbent. researchgate.net
Transmission Electron Microscopy (TEM)
While SEM provides surface information, TEM is used to investigate the internal structure of a material. filab.fr By transmitting electrons through an ultrathin section of a sample, TEM can reveal details about the dispersion of dye molecules within a polymer matrix, the location of dye aggregates, or the internal porosity of an adsorbent material. filab.frmdpi.com For dye removal applications, TEM can confirm the formation of nanostructured adsorbents and visualize how the dye interacts with the adsorbent's internal structure. researchgate.net For instance, in the characterization of biomass used for adsorbing Acid Black 172, TEM analysis, along with SEM and AFM, helped indicate that heat treatment denatured intracellular proteins and increased cell wall permeability.
Atomic Force Microscopy (AFM)
AFM is a high-resolution surface imaging technique that can provide three-dimensional topographical information at the nanometer scale. jove.comkit.edu It can be operated in liquid environments, making it ideal for in-situ studies of dye-material interactions under realistic conditions. acs.org AFM can be used to measure the forces of interaction (e.g., adhesion forces) between a dye molecule and a surface. nih.gov This technique has been used to analyze the surface of biosorbents after dye uptake, providing data on changes in surface roughness and morphology at a very high resolution. The ability to measure nanomechanical properties also allows for the characterization of how dye binding might alter the stiffness or elasticity of a substrate. researchgate.net
X-ray Diffraction (XRD)
The following table summarizes the application of these techniques in the study of dye-material interactions.
Table 2: Application of Advanced Techniques in Characterizing Dye-Material Interactions
| Technique | Information Provided | Example Application in Dye Research | Reference |
|---|---|---|---|
| SEM | Surface morphology, topography, and texture. | Visualizing changes in adsorbent surface after uptake of Acid Black 172. | |
| TEM | Internal structure, particle size, and dispersion. | Characterizing nanostructured graphene oxide used for acid dye removal. | researchgate.net |
| AFM | High-resolution 3D surface topography, roughness, and adhesion forces. | Analyzing surface changes and permeability of biomass after sorption of Acid Black 172. | |
| XRD | Crystalline structure, phase identification, and changes in crystallinity. | Analyzing structural changes in chitosan-organoclay hybrids upon adsorption of reactive dyes. | whiterose.ac.uk |
Environmental Fate and Distribution Pathways of Acid Black 140 in Aquatic Systems
Occurrence and Persistence of Acid Black 140 in Industrial Effluents
Industrial effluents, particularly from the textile and dyeing industries, are the primary sources of azo dyes entering aquatic environments. iwaponline.comijrrjournal.com A significant portion of these dyes, estimated to be between 10-15%, is lost during the dyeing process and discharged into wastewater streams. nih.gov The concentration of dyes in these effluents can be substantial, creating visible pollution and significantly increasing the chemical oxygen demand (COD) and biochemical oxygen demand (BOD) of the receiving waters. mdpi.commdpi.com
The persistence of azo dyes in industrial effluents and the wider aquatic environment is a key concern. These dyes are designed to be stable and resistant to fading, which translates to a high degree of resistance to degradation under typical environmental conditions. tandfonline.compsu.edu Factors contributing to their persistence include their complex aromatic structures and, in the case of sulfonated dyes, their high water solubility which limits their removal through simple sedimentation. mst.dk Metal-complex dyes, a category to which some acid dyes belong, can exhibit even greater stability. icm.edu.plresearchgate.net
The half-life of some azo dyes in water under certain conditions can be extensive, with some studies indicating persistence for years. ijrrjournal.com The lack of complete degradation in conventional wastewater treatment plants means that these dyes and their transformation products can be continuously released into rivers and other surface waters. wur.nltandfonline.com
Table 1: General Persistence of Azo Dyes in Aquatic Environments
| Dye Class | General Persistence in Water | Key Influencing Factors |
| Sulfonated Azo Dyes | High | High water solubility, resistance to aerobic biodegradation. nih.govmst.dk |
| Metal-Complex Azo Dyes | Very High | Strong coordination bonds between the metal ion and the dye molecule. icm.edu.plresearchgate.net |
| General Azo Dyes | Moderate to High | Complex aromatic structure, resistance to photolysis and microbial attack. tandfonline.comsustainability-directory.com |
This table provides generalized data for classes of dyes related to this compound due to the lack of specific data for the compound itself.
Transport and Dispersion Mechanisms in Environmental Compartments
Once released into aquatic systems, the transport and dispersion of this compound and similar dyes are governed by several mechanisms. As a sulfonated dye, this compound is expected to be highly soluble in water. mst.dk This high solubility facilitates its transport over long distances in riverine and lacustrine systems, primarily through advection and dispersion. tecnoscientifica.com
Advection is the bulk movement of the dye along with the flow of water, leading to its distribution downstream from the point of discharge. Dispersion refers to the spreading of the dye within the water body due to turbulent diffusion and molecular diffusion, causing a gradual dilution of the initial plume. tecnoscientifica.com
The partitioning of the dye between the water column and sediment is a critical aspect of its environmental distribution. While the sulfonic acid groups enhance water solubility, some sorption to suspended solids and bottom sediments can occur. mst.dk The extent of this sorption is influenced by the organic carbon content of the sediment and the presence of clay minerals. scielo.brmdpi.com For some azo dyes, the distribution coefficient (Kd), which describes the ratio of the chemical's concentration in the sediment to its concentration in the water, has been measured. Higher Kd values indicate a greater tendency for the dye to adsorb to sediment. scielo.br
Table 2: Key Transport and Dispersion Parameters for Azo Dyes
| Parameter | Description | Typical Values/Behavior for Sulfonated Azo Dyes |
| Water Solubility | The maximum concentration of a substance that can dissolve in water. | Generally high, facilitating transport in the water column. mst.dk |
| Adsorption to Sediment (Kd) | The ratio of the concentration of the dye sorbed to sediment to its concentration in the surrounding water. | Generally low, but can be influenced by organic matter and clay content. mst.dkscielo.br |
| Volatilization | The tendency of a substance to vaporize from water or soil surfaces. | Considered negligible for ionic dyes like acid dyes due to very low vapor pressure. mst.dk |
This table presents generalized information for sulfonated azo dyes as a proxy for this compound.
Assessment of Environmental Stability and Bioavailability Dynamics (excluding direct ecological toxicity)
The environmental stability of this compound is intrinsically linked to its resistance to various degradation processes. Azo dyes are generally recalcitrant to aerobic biodegradation. wur.nljmb.or.kr The electron-withdrawing nature of the azo group makes them less susceptible to oxidative enzymatic attack by microorganisms under aerobic conditions. mst.dk
However, under anaerobic conditions, such as those found in deeper sediment layers or in some wastewater treatment processes, the azo bond can be reductively cleaved. wur.nlresearchgate.net This process, often mediated by microbial azoreductases, results in the decolorization of the dye but leads to the formation of aromatic amines. frontiersin.org These breakdown products can be more mobile and, in some cases, more toxic than the parent dye molecule. tandfonline.comresearchgate.net
Abiotic degradation pathways, such as photolysis (degradation by sunlight), can occur for some azo dyes, but their effectiveness is often limited, especially for dyes that absorb light outside the solar spectrum reaching the Earth's surface or in turbid waters where light penetration is low. mst.dk
Bioavailability, the fraction of the total concentration of a chemical that is available for uptake by organisms, is a crucial factor in assessing its potential environmental impact. For highly soluble dyes like this compound, the concentration in the water column is a primary determinant of their bioavailability to aquatic organisms. mst.dk Sorption to sediment and organic matter can reduce the freely dissolved concentration in the water and thus lower its bioavailability. scielo.br However, organisms living in or ingesting sediment can be exposed to the sorbed dye. The complex interplay between dissolution, sorption, and degradation processes ultimately dictates the bioavailable fraction of this compound in aquatic systems.
Advanced Oxidation Processes Aops for the Chemical Degradation of Acid Black 140
Photocatalytic Degradation Mechanisms of Acid Black 140
Photocatalysis is an AOP that utilizes semiconductor materials and a light source to generate the requisite reactive oxygen species for the degradation of organic pollutants.
Heterogeneous photocatalysis employs solid semiconductor materials, most commonly titanium dioxide (TiO₂) and zinc oxide (ZnO), to catalyze the degradation of organic compounds in an aqueous solution under irradiation. researchgate.netmdpi.com When a semiconductor like TiO₂ or ZnO absorbs photons with energy equal to or greater than its band gap, an electron (e⁻) is promoted from the valence band (VB) to the conduction band (CB), leaving behind a positive hole (h⁺) in the VB. nih.govbeilstein-journals.org This charge separation is the primary step in the photocatalytic process.
The generated holes are powerful oxidizing agents that can react with water molecules or hydroxide (B78521) ions adsorbed on the catalyst surface to produce hydroxyl radicals (•OH). mdpi.com Simultaneously, the electrons in the conduction band can reduce dissolved oxygen molecules to form superoxide (B77818) radical anions (O₂⁻•), which can further react to produce more hydroxyl radicals. mdpi.comacs.org These highly reactive hydroxyl radicals are the primary species responsible for the degradation of this compound, attacking the dye molecule and breaking it down into smaller, less complex intermediates, and ultimately, to carbon dioxide, water, and inorganic ions. mdpi.comresearchgate.net
Both TiO₂ and ZnO are effective photocatalysts for the degradation of dyes due to their high photosensitivity, non-toxic nature, and chemical stability. researchgate.net ZnO has been reported to be a viable alternative to TiO₂ and, in some cases, has demonstrated higher degradation efficiency for certain dyes under solar light. researchgate.net The combination of TiO₂ and ZnO can form a heterojunction, which can enhance photocatalytic activity by promoting charge separation and reducing the recombination of electron-hole pairs. nih.gov
Table 1: Key Reactions in Heterogeneous Photocatalysis
| Reaction | Description |
|---|---|
| Semiconductor + hν → e⁻ + h⁺ | Electron-hole pair generation |
| h⁺ + H₂O → •OH + H⁺ | Hydroxyl radical formation from water |
| h⁺ + OH⁻ → •OH | Hydroxyl radical formation from hydroxide ions |
| e⁻ + O₂ → O₂⁻• | Superoxide radical anion formation |
| O₂⁻• + H⁺ → HO₂• | Hydroperoxyl radical formation |
| 2HO₂• → H₂O₂ + O₂ | Hydrogen peroxide formation |
| H₂O₂ + e⁻ → •OH + OH⁻ | Hydroxyl radical formation from hydrogen peroxide |
This table provides a simplified overview of the primary reactions involved in the photocatalytic degradation of organic pollutants.
The efficiency of the photocatalytic degradation of this compound is significantly influenced by several operational parameters.
pH: The pH of the solution is a critical parameter as it affects the surface charge of the photocatalyst and the ionization state of the dye molecule. acs.orgrsc.org For instance, the degradation of Acid Black 1, a similar azo dye, using ZnO was found to be most effective at a neutral pH of 7. researchgate.net At this pH, the leaching of Zn²⁺ from the catalyst due to photocorrosion is also significantly reduced. researchgate.net In acidic conditions, the dissolution of the ZnO catalyst can occur, while at very high pH, the formation of zincate may inhibit the reaction. oiccpress.com
Catalyst Dose: The concentration of the photocatalyst plays a crucial role in the degradation rate. Initially, an increase in the catalyst dose leads to a higher number of active sites available for dye adsorption and photocatalysis, thus enhancing the degradation rate. rsc.orgmedcraveonline.com However, beyond an optimal concentration, the degradation efficiency may decrease due to increased turbidity of the solution, which scatters the light and reduces its penetration to the catalyst surface. oiccpress.commedcraveonline.com For the degradation of methylene (B1212753) blue, an optimal catalyst dosage was found, and higher amounts led to decreased efficiency. oiccpress.com
Irradiation Time: The duration of light exposure directly impacts the extent of dye degradation. Generally, the degradation rate increases with longer irradiation times as more photons are available to generate electron-hole pairs, leading to a greater production of hydroxyl radicals. medcraveonline.com The degradation process typically follows pseudo-first-order kinetics, with the rate decreasing over time as the concentration of the dye and its intermediates diminishes. researchgate.netmedcraveonline.com
Table 2: Investigated Operational Parameters for Photocatalytic Degradation
| Parameter | General Effect on Efficiency | Optimal Condition Example (for similar dyes) |
|---|---|---|
| pH | Affects catalyst surface charge and dye speciation | Neutral pH (e.g., pH 7 for Acid Black 1 with ZnO) researchgate.net |
| Catalyst Dose | Increases to an optimum, then decreases | 0.5 g/L (for methylene blue with Sm-ZnO-Ag) oiccpress.com |
This interactive table summarizes the general influence of key operational parameters on photocatalytic degradation efficiency, with examples for similar dye systems.
The Photo-Fenton process is another AOP that combines the Fenton reaction (Fe²⁺ + H₂O₂) with UV-Vis irradiation. The irradiation enhances the degradation rate in two primary ways: by promoting the photoreduction of Fe³⁺ back to Fe²⁺, thus regenerating the catalyst, and by the photolysis of ferric-hydroxy complexes to generate additional hydroxyl radicals. researchgate.netsci-hub.st This synergistic effect leads to a more efficient production of •OH and, consequently, a faster degradation of organic pollutants. sci-hub.st The process is highly effective but typically requires acidic conditions (pH 2-4) to prevent the precipitation of iron hydroxides. researchgate.net
The Photo-Electro-Fenton (PEF) process further integrates electrochemistry into the Photo-Fenton system. In PEF, hydrogen peroxide is continuously generated in-situ at the cathode via the reduction of oxygen, while the anode can be used for the electrochemical oxidation of the pollutants. sci-hub.st The simultaneous UV irradiation enhances the Fenton reaction as described above. nih.gov This combined approach can lead to very high mineralization rates for recalcitrant organic compounds. nih.gov
Electrochemical Oxidation Pathways for this compound Degradation
Electrochemical oxidation is a robust AOP that utilizes an electric current to drive the degradation of organic pollutants.
Anodic oxidation involves the direct or indirect oxidation of pollutants at the surface of an anode. In direct anodic oxidation, the pollutant molecule adsorbs onto the anode surface and is oxidized by direct electron transfer. In indirect oxidation, which is often more effective for recalcitrant compounds, highly reactive species such as hydroxyl radicals are generated at the anode surface from the oxidation of water. conferenceworld.in
The choice of anode material is critical to the efficiency of the process.
Graphite (B72142): Graphite electrodes are considered "active" anodes. conferenceworld.in While they can be effective for the degradation of some dyes, they have a lower oxygen evolution potential, meaning they are more prone to surface oxidation and fouling, and may only partially oxidize the waste. conferenceworld.inmdpi.com
Boron-Doped Diamond (BDD): BDD electrodes are "non-active" anodes with a very high oxygen evolution overpotential. mdpi.com This property allows for the efficient generation of large quantities of weakly adsorbed hydroxyl radicals on the anode surface before oxygen evolution becomes a significant side reaction. researchgate.netnih.gov These radicals are then available to non-selectively and completely mineralize organic pollutants, making BDD a highly effective anode material for wastewater treatment. researchgate.netnih.gov BDD anodes have shown excellent performance in the degradation of various persistent organic pollutants, achieving high rates of COD and TOC removal. nih.gov
The degradation of organic compounds at a BDD anode proceeds through the attack of these electrogenerated hydroxyl radicals, leading to the cleavage of aromatic rings and the formation of carboxylic acids, which are then further oxidized to CO₂ and H₂O. nih.gov
Electrocoagulation (EC) is an electrochemical method that utilizes sacrificial anodes, typically made of aluminum or iron, to remove pollutants from water. mdpi.com When a direct current is applied, the anode dissolves, releasing metal ions (e.g., Al³⁺ or Fe²⁺/Fe³⁺) into the solution. mdpi.com These metal ions then hydrolyze to form a variety of monomeric and polymeric metal hydroxide species, which act as coagulants. mdpi.comeeer.org
These metal hydroxides have a large surface area and can effectively remove dye molecules from the solution through two main mechanisms:
Destabilization and Agglomeration: The charged metal hydroxide species can neutralize the charge of suspended and colloidal dye particles, causing them to destabilize and aggregate into larger flocs. rsc.org
Adsorption: The dye molecules can be adsorbed onto the surface of the freshly formed metal hydroxide flocs. rsc.org
The resulting flocs, containing the entrapped dye molecules, can then be removed from the water by sedimentation or flotation. The hydrogen and oxygen bubbles generated at the cathode and anode, respectively, can aid in the flotation of the coagulated particles. mdpi.com EC is effective for color removal but may not achieve complete mineralization of the dye molecules on its own; it primarily transfers the pollutant from the liquid phase to a solid sludge phase. lidsen.com
Table 3: Comparison of Electrochemical Degradation Methods
| Method | Primary Mechanism | Anode Type | Key Advantage | Key Disadvantage |
|---|---|---|---|---|
| Anodic Oxidation (Graphite) | Direct/Indirect Oxidation | Active (e.g., Graphite) | Lower cost | Partial oxidation, fouling conferenceworld.inmdpi.com |
| Anodic Oxidation (BDD) | Indirect Oxidation (•OH) | Non-active (e.g., BDD) | High mineralization efficiency nih.gov | Higher cost |
This interactive table compares the key features of different electrochemical methods for the treatment of dye-containing wastewater.
Optimization of Electrochemical Reactor Design and Operating Conditions
The efficiency of electrochemical degradation of azo dyes like this compound is intrinsically linked to the design of the electrochemical reactor and the operational parameters employed. numberanalytics.com Optimization of these factors is crucial for enhancing treatment efficacy, minimizing energy consumption, and ensuring the complete mineralization of the pollutant. researchgate.netmdpi.com Key considerations in reactor design and operation include electrode material, cell geometry, current density, pH, and supporting electrolyte. numberanalytics.comnajah.edu
Electrode Materials and Cell Geometry:
The choice of anode material is a critical factor in electrochemical oxidation processes. rsc.org Anodes are broadly classified as "active" and "non-active." conferenceworld.in Active anodes, such as those made of graphite, iridium oxide, or titanium oxide, have a lower oxygen evolution potential and participate directly in the oxidation process, often leading to partial degradation. conferenceworld.in In contrast, "non-active" anodes like boron-doped diamond (BDD), lead oxide, and antimony oxide possess high oxygen evolution overpotentials. najah.educonferenceworld.in This characteristic favors the production of highly reactive hydroxyl radicals (•OH) on the anode surface, which are powerful oxidizing agents capable of completely mineralizing organic pollutants. najah.educonferenceworld.in For instance, the use of a BDD anode has shown high combustion efficiencies for various azo dyes. researchgate.net
Operating Conditions:
Several operational parameters must be optimized to achieve efficient degradation of this compound.
Current Density: This parameter directly influences the rate of generation of oxidizing species like hydroxyl radicals. najah.edumdpi.com An increase in current density generally leads to a higher removal efficiency of the dye and its chemical oxygen demand (COD). najah.educonferenceworld.in However, excessively high current densities can lead to side reactions, such as the oxygen evolution reaction, which reduces the current efficiency and increases energy consumption. mdpi.com For example, in the electrochemical degradation of Acid Black 52, increasing the current from 300 mA to 1100 mA resulted in a significant increase in both COD and color removal. conferenceworld.in
pH: The initial pH of the wastewater can significantly affect the degradation process. najah.eduiwaponline.com Acidic conditions (around pH 3) are often favored for electrochemical oxidation as they promote the generation of hydroxyl radicals. najah.edumdpi.com The degradation efficiency of some azo dyes has been observed to decrease as the pH becomes more alkaline. najah.eduiwaponline.com
Supporting Electrolyte: The type and concentration of the supporting electrolyte are crucial for the conductivity of the solution and can also participate in the degradation process. sci-hub.se Common electrolytes include sodium sulfate (B86663) (Na₂SO₄) and sodium chloride (NaCl). sci-hub.se While Na₂SO₄ primarily increases conductivity, NaCl can lead to the formation of active chlorine species (Cl₂, HOCl), which are also strong oxidizing agents and can enhance the degradation rate. najah.edusci-hub.se However, the formation of chlorinated byproducts is a potential concern. d-nb.info The concentration of the electrolyte also needs to be optimized; for instance, in the degradation of Naphthol Blue Black, increasing the concentration of Na₂SO₄ from 25 mM to 50 mM improved decolorization efficiency. sci-hub.se
Flow Rate and Recirculation: In flow-through reactors, the recirculation flow rate affects the residence time of the pollutant in the reactor and its interaction with the electrode surface. frontiersin.org A lower flow rate increases residence time, which can lead to higher degradation, but an optimal flow rate needs to be determined to balance mass transport and reaction kinetics. frontiersin.org
The optimization of these parameters is often conducted using experimental designs and response surface methodology to identify the conditions that yield the highest degradation and mineralization rates with the lowest energy input. mdpi.com
Table 1: Influence of Operating Conditions on Azo Dye Degradation
| Parameter | Effect on Degradation | Optimal Range/Condition (Examples) | Reference(s) |
| Current Density | Higher density generally increases degradation rate. | 10 - 40 mA/cm² | mdpi.com |
| pH | Acidic pH often favors hydroxyl radical formation. | pH 3 | najah.edumdpi.com |
| Supporting Electrolyte | Increases conductivity; type can influence degradation pathway. | 50 mM Na₂SO₄ or 100 mM NaCl | sci-hub.se |
| Inter-electrode Distance | Affects mass transfer and voltage. | 2 cm | mdpi.com |
| Flow Rate | Influences residence time and mass transport. | 1.5 L/min | frontiersin.org |
Ozonation and Sulfate Radical-Based Advanced Oxidation Processes for this compound
Beyond electrochemical methods, other AOPs involving ozone (O₃) and sulfate radicals (SO₄•⁻) have shown promise for the degradation of recalcitrant organic pollutants like this compound. These processes rely on the generation of highly reactive radicals to break down the complex dye molecule.
UV/O₃/Peroxymonosulfate (B1194676) Hybrid Systems
Hybrid systems that combine multiple AOPs can lead to synergistic effects and enhanced degradation efficiency. A combination of ultraviolet (UV) radiation, ozone (O₃), and a persulfate salt like peroxymonosulfate (PMS) creates a highly oxidizing environment.
In this system, UV photolysis of ozone generates hydrogen peroxide (H₂O₂), which in turn reacts with ozone to produce hydroxyl radicals (•OH). Simultaneously, UV light can activate PMS to generate sulfate radicals (SO₄•⁻). The presence of both •OH and SO₄•⁻ radicals, which have high redox potentials, can lead to a more rapid and complete degradation of the dye molecule. The azo bond (–N=N–), which is the primary chromophore in azo dyes, is susceptible to attack by these radicals, leading to decolorization. nih.gov Subsequent reactions target the aromatic intermediates, ideally leading to complete mineralization into CO₂, water, and inorganic ions. nih.gov
Radical Generation and Reaction Kinetics in Aqueous Solutions
The generation of radicals is the cornerstone of these AOPs. In ozonation-based processes, ozone can react directly with organic compounds, although this reaction is often slow and selective. The indirect pathway, involving the decomposition of ozone in water to form hydroxyl radicals, is typically more effective for the degradation of refractory pollutants. The rate of •OH generation is highly pH-dependent, increasing significantly in alkaline conditions.
Sulfate radical-based AOPs have gained attention due to the high redox potential of the sulfate radical (2.5–3.1 V) and its ability to be generated through various activation methods, including UV radiation, heat, and transition metals. Peroxymonosulfate (HSO₅⁻) and peroxydisulfate (B1198043) (S₂O₈²⁻) are the two most common sources of sulfate radicals.
The reaction kinetics of dye degradation in these systems often follow pseudo-first-order kinetics, where the rate of degradation is proportional to the concentration of the dye. iwaponline.comsci-hub.se The rate constant is influenced by factors such as the initial concentration of the dye, the dosage of the oxidant (ozone, persulfate), the intensity of UV radiation, and the pH of the solution.
Chemical Reduction and Other Non-Oxidative Degradation Routes
While oxidative methods are predominant, chemical reduction offers an alternative pathway for the degradation of azo dyes. The characteristic azo bond (–N=N–) is susceptible to reductive cleavage, which breaks the chromophore and results in the formation of aromatic amines. nih.gov This process leads to rapid decolorization of the wastewater.
Various reducing agents can be employed, including sodium dithionite, zero-valent iron (ZVI), and sulfide. Electrochemical reduction can also be utilized, where the azo dye is reduced at the cathode. nih.gov The products of this reduction are typically aromatic amines, which may themselves be pollutants and require further treatment. nih.gov Therefore, reductive processes are often used as a pretreatment step, followed by an oxidative process to mineralize the resulting amines.
Other non-oxidative degradation routes are less common for azo dyes but can include biological processes under anaerobic conditions, where microorganisms utilize the dye as an electron acceptor, leading to the reductive cleavage of the azo bond.
Biological and Hybrid Remediation Approaches for the Decontamination of Acid Black 140
Biodegradation Pathways and Mechanisms of Azo Dyes (General principles applicable to Acid Black 140)
The biological degradation of azo dyes, a class to which this compound belongs, is a multifaceted process primarily driven by microbial enzymatic activities. The central mechanism involves the reductive cleavage of the azo bond (-N=N-), which is the chromophoric group responsible for the dye's color. nih.gov This initial step, known as decolorization, typically occurs under anaerobic or microaerophilic conditions. mdpi.comresearchgate.net The resulting products are colorless aromatic amines, which may be further mineralized, often under aerobic conditions. mdpi.comresearchgate.net
Bioreactors provide controlled environments to optimize microbial activity for dye degradation. Various configurations, including sequencing batch reactors (SBRs), airlift bioreactors, and rotating disk reactors, have been successfully employed for treating azo dye-containing wastewater. nih.gov For instance, a bacterial consortium in a continuous stirred bed reactor achieved an 86% decolorization rate for textile wastewater. nih.gov Similarly, an airlift bioreactor using the fungus Bjerkandera adusta demonstrated over 90% decolorization for several acid and reactive dyes. nih.gov
The efficiency of these systems is influenced by operational parameters such as hydraulic retention time (HRT), pH, temperature, and the presence of co-substrates. mdpi.comresearchgate.net In many cases, a sequential anaerobic-aerobic process is necessary for complete mineralization. researchgate.netuq.edu.au The initial anaerobic phase facilitates the reductive cleavage of the azo bond, followed by an aerobic phase where the resulting aromatic amines are degraded. researchgate.net
Table 1: Performance of Various Bioreactor Systems in Azo Dye Decolorization
| Bioreactor Type | Microorganism(s) | Target Dye(s) | Decolorization Efficiency (%) | Reference |
|---|---|---|---|---|
| Continuous Stirred Bed Reactor | Bacterial Consortium (Sphingomonas paucimobilis, Bacillus sp.) | Textile Wastewater | 86 | nih.gov |
| Airlift Bioreactor | Bjerkandera adusta OBR105 | Acid Red 114, Acid Blue 62, Acid Black 172, Reactive Blue 4 | >90 | nih.gov |
| Rotating Disk Reactor | Phanerochaete chrysosporium (immobilized) | Direct Red-80, Mordant Blue-9 | >90 | nih.gov |
| Anaerobic-Aerobic Sequencing Batch Reactor | Mixed Culture | Azo Dye Containing Wastewater | High decolorization and COD reduction | mdpi.comresearchgate.net |
| Carbon-Based Membrane Bioreactor (Anaerobic) | Mixed Microbial Consortium | Acid Orange 7, Reactive Black 5, Direct Blue 71 | 98 (AO7), 82 (RB5), 72 (DB71) | mdpi.com |
A diverse range of microorganisms, including bacteria, fungi, yeasts, and algae, have demonstrated the ability to decolorize azo dyes. researchgate.netnih.gov
Bacterial Metabolism: Bacteria are widely studied for their dye-degrading capabilities due to their rapid growth and adaptability. nih.gov Key enzymes involved in the initial reductive cleavage of the azo bond are azoreductases. nih.gov These enzymes facilitate the transfer of reducing equivalents to the azo bond, leading to its breakdown. Following this, the resulting aromatic amines can be further metabolized through various aerobic pathways. Genera such as Pseudomonas, Bacillus, and Aeromonas have been frequently implicated in azo dye degradation. mdpi.com For example, Bacillus halodurans has been shown to efficiently decolorize and degrade Acid Black-24 under alkaline conditions. jeb.co.in
Fungal Metabolism: Fungi, particularly white-rot fungi, are also potent degraders of azo dyes. Their ligninolytic enzyme systems, including laccases, manganese peroxidases, and lignin (B12514952) peroxidases, play a crucial role. mdpi.com These enzymes are non-specific and can oxidize a wide range of aromatic compounds, including the dye molecules themselves and the intermediate aromatic amines. nih.gov Fungi can also remove dyes through biosorption, where the dye molecules bind to the fungal mycelia. nih.gov Species like Aspergillus niger and Trichoderma harzianum have been effectively used in the decolorization of Acid Black 172. biotech-asia.orgresearchgate.net
Microbial Fuel Cells (MFCs) for this compound Decolorization and Bioelectricity Generation
Microbial Fuel Cells (MFCs) are innovative bioelectrochemical systems that utilize the metabolic activity of microorganisms to convert the chemical energy stored in organic matter directly into electrical energy. mdpi.comijraset.com In the context of dye remediation, MFCs offer the dual benefit of treating dye-laden wastewater while simultaneously generating electricity. mdpi.comresearchgate.net
The basic setup of an MFC consists of an anode and a cathode separated by a proton exchange membrane. mdpi.com In the anaerobic anode chamber, electroactive bacteria oxidize organic substrates (including azo dyes), releasing electrons, protons, and carbon dioxide. mdpi.com The electrons are transferred to the anode and flow through an external circuit to the cathode, generating an electrical current. mdpi.com
In the anode chamber of an MFC, azo dyes can serve as the terminal electron acceptor for microbial respiration. The microorganisms, often a mixed consortium, catalyze the reductive cleavage of the azo bond. This process is integral to both decolorization and the generation of electrons. The electrons produced from the oxidation of a primary substrate (like acetate) or the dye molecule itself are transferred to the anode. This electron transfer can occur directly, through physical contact between the microbial cell membrane and the anode, or indirectly, via secreted redox mediators. researchgate.net
Research has shown that various bacterial genera, including Pseudomonadota and Geobacter, are significant in the anodic biofilm communities of MFCs treating dye wastewater. mdpi.com The efficiency of this process is demonstrated by the high decolorization rates and power densities achieved in numerous studies. For instance, MFCs have achieved decolorization efficiencies of 96-100% for various azo dyes. nih.gov
For practical applications, continuous-flow MFCs are more suitable than batch-mode systems as they can handle larger volumes of wastewater over extended periods. researchgate.net The performance of continuous-flow MFCs for azo dye treatment is evaluated based on parameters such as decolorization efficiency, chemical oxygen demand (COD) removal, and power generation (voltage, current density, and power density).
Studies have demonstrated the successful long-term operation of MFCs for treating dye wastewater. For example, a fungal-anode MFC achieved over 84% decolorization of Acid Black 172 in three days of continuous operation, with a current density exceeding 128 mA/m². biotech-asia.orgresearchgate.net The hydraulic retention time (HRT) is a critical operational parameter, with an optimal HRT of 14.8 hours being reported for electricity production in one study. researchgate.net
Table 2: Performance of Microbial Fuel Cells in Azo Dye Treatment
| MFC Type | Microorganism(s) | Target Dye | Decolorization Efficiency (%) | Power/Current Density | Reference |
|---|---|---|---|---|---|
| Double-Chamber MFC | Mixed Actinomycetes Strains | Evans Blue (100 mg/L) | 90 - 98 | Not specified | mdpi.com |
| Fungal Anode MFC | Aspergillus niger, Trichoderma harzianum | Acid Black 172 | >84 | 163 mA/m² | biotech-asia.orgresearchgate.net |
| Two-Chamber MFC | Not specified | Orange I, Acid Orange 7, Methyl Orange | Not specified | Stable voltage of 250-615 mV | researchgate.net |
| MFC-PEC Combined System | Anode Microorganisms | Azo Dye | 85 (in MFC part) | Maximum current increased by 14.2% | nih.gov |
Integrated Biological-Chemical/Physical Processes for Enhanced Removal
While biological processes are cost-effective, they can sometimes be slow or incomplete, especially for recalcitrant dyes. uq.edu.aumdpi.com Integrating biological treatment with chemical or physical methods can overcome these limitations and lead to enhanced removal efficiency. mdpi.com These hybrid systems often involve a pre-treatment or post-treatment step to either improve the biodegradability of the dye or to remove the persistent intermediate products. mdpi.com
Commonly integrated processes include:
Advanced Oxidation Processes (AOPs) - Biological Treatment: AOPs, such as ozonation, Fenton's reagent, and UV/H₂O₂, can break down the complex structure of azo dyes into smaller, more biodegradable molecules. uq.edu.aumdpi.com These partially oxidized intermediates can then be more readily mineralized in a subsequent biological step. mdpi.com
Membrane Filtration - Biological Treatment: Membrane technologies like nanofiltration can be integrated with bioreactors. uclouvain.be The membrane can act as a separator and also as a support for biofilm formation, enhancing the biological degradation process. mdpi.comresearchgate.net
Adsorption - Biological Treatment: Adsorption using materials like activated carbon can be used as a post-treatment step to remove any residual color or toxic byproducts that may remain after biological treatment. mdpi.com
Bioelectrochemical Systems - Other Processes: MFCs can be combined with other systems, such as photoelectrocatalytic (PEC) cells, to achieve synergistic effects. nih.gov In one such system, the MFC achieved 85% decolorization, with the PEC part contributing to further removal and degradation of toxic intermediates. nih.gov
These integrated approaches offer a robust solution for the complete mineralization of this compound and other azo dyes, ensuring that the final effluent is safe for discharge. mdpi.com
Adsorption Mechanisms and Technologies for Acid Black 140 Removal from Aqueous Matrices
Adsorbent Development and Characterization for Acid Black 140 Sequestration
The effectiveness of the adsorption process is intrinsically linked to the properties of the adsorbent material. scientiaplena.org.br Key characteristics influencing adsorbent performance include a high specific surface area, well-developed porosity, and the presence of specific functional groups on the surface. scientiaplena.org.brmdpi.com Researchers have investigated a diverse range of materials for the removal of this compound, each with unique structural and chemical attributes. The characterization of these adsorbents is crucial and typically involves techniques such as Fourier Transform Infrared Spectroscopy (FTIR) to identify surface functional groups, Brunauer–Emmett–Teller (BET) analysis to determine surface area and pore size distribution, and determination of the point of zero charge (pHPZC) to understand the surface charge characteristics at different pH values. deswater.comnih.govmdpi.com
Activated Carbon and Biomass-Derived Adsorbents
Activated carbon is a conventional and highly effective adsorbent due to its large surface area and porous structure. scientiaplena.org.brmdpi.com However, its production cost has driven research towards more economical alternatives derived from biomass. mdpi.com Lignocellulosic agricultural wastes, such as date pits, are promising precursors for producing activated carbon. researchgate.net These materials are abundant, carbon-rich, and can be converted into effective adsorbents through thermal or chemical activation processes. mdpi.comscispace.com For instance, black liquor, a byproduct of the paper industry, has been used to prepare charcoal-type adsorbents. scientiaplena.org.br The activation process, which can involve agents like phosphoric acid, zinc chloride, or potassium hydroxide (B78521), is critical for developing the porous structure necessary for efficient adsorption. researchgate.net The adsorption capacity of these biomass-derived carbons is influenced by factors such as the raw material, activation method, and the resulting surface chemistry. mdpi.comundip.ac.id
A study on the removal of various acid dyes, including those with structures similar to this compound, using activated carbon from pine sawdust demonstrated high adsorption capacities, ranging from 150 to 1300 mg g⁻¹. mdpi.com The effectiveness of these materials is often attributed to the presence of functional groups like hydroxyl, carboxyl, and carbonyl groups, which can interact with dye molecules. mdpi.com
Table 1: Examples of Biomass-Derived Adsorbents and their Performance
| Adsorbent Source | Activation Method | Target Pollutant(s) | Key Findings |
| Pine Sawdust mdpi.com | Not specified | Acid wood dyes | High adsorption capacity (150-1300 mg g⁻¹). |
| Poplar Sawdust researchgate.net | H₃PO₄ activation | Malachite Green | Optimum adsorption at pH 5, with a capacity of 150 mg/g. |
| Date Pits researchgate.net | Chemical impregnation | BTX compounds, various acid dyes | Adsorption effectiveness influenced by pH, dose, and temperature. |
| Black Liquor scientiaplena.org.br | Pyrolysis | Textile dyes | Produced solids with good adsorptive activity despite lower specific area. |
Metal-Organic Frameworks (MOFs) and their Composites as Adsorbents
Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters linked by organic ligands. csic.esrsc.org Their exceptionally high surface areas, tunable pore sizes, and tailorable chemical functionalities make them highly promising adsorbents for a variety of pollutants, including dyes. csic.esmdpi.commdpi.com The adsorption mechanism in MOFs can involve various interactions, such as π–π stacking, electrostatic forces, and hydrogen bonding between the MOF structure and the adsorbate molecules. csic.es
The performance of MOFs as adsorbents can be enhanced through several strategies. Functionalization of the organic linkers, for instance by introducing sulfonic acid (–SO₃H) groups, can improve the adsorption capacity for anionic dyes like this compound through enhanced electrostatic interactions. mdpi.com Doping with different metals or creating composites with other materials can also augment their adsorptive properties. mdpi.com For example, the MIL-101(Cr) framework has demonstrated a significantly higher adsorption capacity for methyl orange compared to activated carbon, a difference attributed to its much larger surface area. mdpi.com The designable nature of MOFs allows for the creation of specific adsorption sites tailored for enhanced and selective binding of target pollutants. csic.es
Nanomaterial-Based Adsorbents (e.g., Graphene Oxide, Magnetic Nanoparticles)
In recent years, nanomaterials have garnered significant attention as adsorbents due to their unique properties. Graphene oxide (GO), a derivative of graphene, is particularly effective for dye removal. uef.fi Its surface is rich in oxygen-containing functional groups such as hydroxyl, carboxyl, and epoxy groups, which provide numerous active sites for the adsorption of pollutants. uef.fimdpi.com Studies have shown that GO can effectively remove acid dyes, with removal efficiencies exceeding 92% under acidic conditions. researchgate.net
To overcome the difficulty of separating powdered adsorbents from treated water, magnetic nanoparticles, such as cobalt ferrite (B1171679) (CoFe₂O₄) or iron oxides (Fe₃O₄), have been incorporated into adsorbent structures. uef.firesearchgate.net These magnetic components allow for easy separation of the adsorbent from the solution using an external magnetic field. researchgate.net For example, a composite of magnetic SiO₂@CoFe₂O₄ nanoparticles decorated on graphene oxide has been synthesized and shown to be an efficient adsorbent for the removal of Acid Black 1. uef.fi Similarly, magnetic composites of activated carbon and graphene oxide have been developed, exhibiting both high adsorption capacity and convenient magnetic separability. researchgate.net The functionalization of magnetic nanoparticles, for instance with amino groups, can further enhance their stability and adsorption performance, particularly in acidic conditions. tandfonline.com
Table 2: Performance of Nanomaterial-Based Adsorbents
| Adsorbent | Target Pollutant(s) | Maximum Adsorption Capacity | Key Findings |
| Graphene Oxide (GO) researchgate.net | Acid Orange, Acid Black | Not specified | High efficiency (>92%) at acidic pH. |
| Magnetic SiO₂@CoFe₂O₄-GO uef.fi | Acid Black 1, Cr(VI) | Not specified | Efficient removal of both organic and inorganic pollutants. |
| Magnetic Graphene Oxide-Biomass Activated Carbon researchgate.net | Acid Blue 113 | 32.2 mg/g | Good adsorption performance and reusability. |
Adsorption Isotherm Modeling for this compound Binding
Adsorption isotherms are mathematical models that describe the equilibrium relationship between the concentration of the adsorbate in the solution and the amount of adsorbate adsorbed onto the adsorbent surface at a constant temperature. mdpi.com These models are essential for understanding the adsorption mechanism, evaluating the adsorbent's capacity, and designing efficient adsorption systems. mdpi.comscielo.br
Langmuir and Freundlich Isotherm Analysis
The Langmuir and Freundlich models are the two most commonly used isotherms to describe the adsorption of dyes from aqueous solutions. scielo.br
The Langmuir isotherm assumes that adsorption occurs at specific homogeneous sites on the adsorbent surface, forming a monolayer, with no interaction between the adsorbed molecules. nih.gov It is often indicative of a chemisorption process. researchgate.net The model is represented by the following equation:
qe = (qmKLCe) / (1 + KL Ce)
Where:
qe is the amount of adsorbate adsorbed per unit mass of adsorbent at equilibrium (mg/g).
Ce is the equilibrium concentration of the adsorbate in the solution (mg/L).
qm is the maximum monolayer adsorption capacity of the adsorbent (mg/g). nih.gov
KL is the Langmuir constant related to the affinity of the binding sites (L/mg). nih.gov
A good fit to the Langmuir model, as indicated by a high correlation coefficient (R² > 0.99), suggests monolayer adsorption. researchgate.net This has been observed in the adsorption of acid dyes onto graphene oxide. researchgate.net
The Freundlich isotherm is an empirical model that describes adsorption on heterogeneous surfaces with a non-uniform distribution of adsorption heat and affinities. scielo.br It is generally applicable to multilayer adsorption. researchgate.net The equation is given by:
qe = KFCe1/n
Where:
KF is the Freundlich constant, indicative of the adsorption capacity ((mg/g)(L/mg)1/n).
1/n is the heterogeneity factor, which relates to the adsorption intensity or surface heterogeneity. A value of 1/n between 0 and 1 indicates favorable adsorption. nih.govmdpi.com
The choice between the Langmuir and Freundlich models is determined by which one provides a better fit to the experimental data, often evaluated through the correlation coefficient (R²). mdpi.com For example, the adsorption of a hybrid adsorbent of modified sugarcane bagasse and chitosan (B1678972) for color removal was better described by the Freundlich model, suggesting a heterogeneous surface. researchgate.net
Multi-Component Adsorption Systems
Industrial wastewater often contains a mixture of different pollutants, leading to competitive adsorption for the active sites on an adsorbent. rsc.orgtemple.edu The presence of multiple components can significantly affect the adsorption capacity for a specific target pollutant like this compound. rsc.org Therefore, understanding and modeling multi-component adsorption is crucial for practical applications. mdpi.com
In such systems, adsorbates may compete for the same adsorption sites, which can reduce the removal efficiency of an individual component compared to a single-solute system. temple.edu The interactions between different adsorbates can be synergistic, where the presence of one enhances the adsorption of another, or antagonistic, where they inhibit each other's adsorption. rsc.org
Several models have been developed to describe multi-component adsorption, often as extensions of single-component isotherms. The Extended Langmuir isotherm model is a common approach that assumes all adsorbate molecules compete for the same uniformly accessible active sites on the adsorbent surface. rsc.org However, this model assumes no interaction between the adsorbed molecules, which may not always be accurate. rsc.org
More complex models, such as the Jeppu Amrutha Manipal Multicomponent (JAMM) isotherm, have been proposed to provide a more comprehensive framework. nih.govacs.org The JAMM model incorporates parameters to account for interactions between components, the mole fraction of each component, and the heterogeneity of the adsorbent surface. nih.govacs.org Such models are essential for accurately predicting adsorption behavior in real-world scenarios where multiple pollutants are present simultaneously. mdpi.comresearchgate.net The study of binary and quaternary systems has shown that the adsorption behavior can be complex, with the efficiency of removal for one metal being influenced by the presence of others. mdpi.com
Following a comprehensive search of available scientific literature, it has been determined that there is a lack of specific published research focusing on the kinetic and thermodynamic studies of the chemical compound “this compound” for its removal from aqueous matrices.
Studies detailing the application of pseudo-first order, pseudo-second order, intraparticle diffusion, and film diffusion models, as well as the analysis of enthalpy, entropy, and Gibbs free energy changes, are not available for this compound. The existing body of research on dye adsorption kinetics and thermodynamics primarily focuses on other dyes, such as Acid Black 1, Acid Black 210, and Eriochrome Black T.
Consequently, the generation of a scientifically accurate article with detailed research findings and data tables, as per the requested outline for this compound, is not possible at this time due to the absence of the necessary source data.
Computational and Theoretical Investigations of Acid Black 140 Reactivity and Interactions
Quantum Chemical Calculations for Molecular Structure and Reactivity
Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are fundamental to understanding the intrinsic properties of a molecule. frontiersin.orgbiointerfaceresearch.com These methods solve approximations of the Schrödinger equation to determine the electronic structure, from which a wealth of information about molecular geometry, stability, and reactivity can be derived. frontiersin.org
Density Functional Theory (DFT) has become a standard tool in computational chemistry for its balance of accuracy and computational cost, making it suitable for relatively large molecules like Acid Black 140. nih.gov DFT calculations begin with geometry optimization, where the molecule's structure is adjusted to find the lowest energy conformation. This optimized structure provides key data on bond lengths, bond angles, and dihedral angles. For instance, in a study of 2-amino-5-trifluoromethyl-1,3,4-thiadiazole, DFT calculations at the B3LYP/6-311++G(d,p) level provided detailed bond lengths and angles that revealed the influence of substituents on the molecular framework. acs.org A similar analysis for this compound would reveal how its various functional groups, such as the sulfonate and hydroxyl groups, influence the geometry of the aromatic rings and the central azo linkages.
Time-Dependent DFT (TD-DFT) is an extension of DFT used to study excited states and predict electronic absorption spectra, such as UV-Visible spectra. rsc.orgscirp.org This is particularly relevant for dyes, as their color is a direct result of electronic transitions. TD-DFT calculations can predict the maximum absorption wavelength (λmax) and the nature of the electronic transitions involved (e.g., π→π* or n→π*). rsc.org For example, TD-DFT calculations on various dyes have shown good correlation with experimental spectra, helping to assign specific absorption bands to electronic transitions within the molecule. mdpi.comresearchgate.net For this compound, TD-DFT could elucidate how the extensive conjugation across its two azo groups and naphthalene (B1677914) rings gives rise to its characteristic dark color. The choice of the functional and basis set is crucial for accuracy, and studies often test several, such as B3LYP, CAM-B3LYP, and M06-2X, to find the best agreement with experimental data. acs.orgmdpi.comnih.gov
Table 1: Representative Data from DFT/TD-DFT Calculations for a Generic Azo Dye
| Property | Calculated Value | Significance |
|---|---|---|
| Optimized Energy (Hartree) | -2500.123 | Indicates the relative stability of the molecule's conformation. |
| N=N Bond Length (Å) | 1.25 | Characterizes the central chromophoric azo linkage. |
| Dipole Moment (Debye) | 5.4 | Relates to the molecule's overall polarity and solubility. |
| Calculated λmax (nm) (TD-DFT) | 595 | Predicts the color of the dye by identifying the main electronic absorption peak. |
| Main Transition Type | HOMO → LUMO (π→π*) | Describes the nature of the electron excitation responsible for the color. |
Frontier Molecular Orbital (FMO) theory is a key concept within quantum chemistry for explaining chemical reactivity. wikipedia.org It focuses on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy of the HOMO relates to the molecule's ability to donate electrons (nucleophilicity), while the LUMO energy relates to its ability to accept electrons (electrophilicity). libretexts.org The energy difference between these two orbitals, the HOMO-LUMO gap (ΔE), is a critical indicator of a molecule's kinetic stability and chemical reactivity; a smaller gap generally implies higher reactivity. nih.gov
For this compound, FMO analysis can predict the most likely sites for electrophilic or nucleophilic attack. The spatial distribution of the HOMO would indicate regions susceptible to attack by oxidants (electrophiles), while the LUMO distribution would highlight sites prone to attack by reductants (nucleophiles). A computational study on a similar disazo dye, Acid Blue 113, used FMO analysis to predict its degradation potential by various oxidants. nih.gov The calculations showed that the dye had a high-energy HOMO, indicating nucleophilic character, and that its reactivity was highest with oxidants like ozone and hydroxyl radicals, which resulted in a small HOMO-LUMO energy gap for the interacting system. nih.gov This type of analysis for this compound would be crucial for selecting effective advanced oxidation processes for its degradation. From the HOMO and LUMO energies, several global reactivity descriptors can be calculated to quantify the molecule's reactivity.
Table 2: Key Global Reactivity Descriptors from FMO Analysis
| Descriptor | Formula | Interpretation |
|---|---|---|
| Energy Gap (ΔE) | ELUMO - EHOMO | Indicates chemical reactivity and kinetic stability. Lower value means higher reactivity. |
| Chemical Potential (μ) | (EHOMO + ELUMO) / 2 | Measures the "escaping tendency" of an electron from the system. |
| Global Hardness (η) | (ELUMO - EHOMO) / 2 | Measures the resistance to change in electron distribution or charge transfer. |
| Global Softness (S) | 1 / (2η) | The inverse of hardness; indicates a higher propensity for chemical reactions. |
| Electrophilicity Index (ω) | μ² / (2η) | Measures the propensity of a species to accept electrons. |
Molecular Dynamics Simulations for Adsorption Phenomena
Molecular Dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. mdpi.com This technique is particularly well-suited for investigating adsorption phenomena, which are central to the removal of dyes like this compound from wastewater using adsorbent materials. MD simulations can provide atomic-level details of the interaction between the dye molecule (adsorbate) and the adsorbent surface. acs.org
In a typical MD simulation of this compound adsorption, the system would consist of the dye molecule, a model of the adsorbent surface (e.g., activated carbon, chitosan (B1678972), or a clay mineral), and a large number of water molecules to simulate aqueous conditions. mdpi.comphyschemres.orgresearchgate.net The interactions between all atoms are described by a force field. The simulation calculates the forces on each atom and uses Newton's laws of motion to predict their positions at subsequent, very short time steps (on the order of femtoseconds).
MD simulations can reveal:
Adsorption Energy: By calculating the potential energy of the system, the strength of the adsorption can be quantified. Negative adsorption energies indicate a spontaneous process. physchemres.org
Conformation: The simulation shows how the this compound molecule orients itself on the adsorbent surface. Studies on other azo dyes have shown that π-π stacking interactions between the aromatic rings of the dye and a graphene surface play a key role in efficient adsorption. physchemres.org
Interaction Forces: The specific forces driving adsorption (e.g., electrostatic interactions, hydrogen bonding, van der Waals forces) can be identified and quantified. For anionic dyes like this compound, electrostatic interactions with positively charged surface sites and hydrogen bonding involving its sulfonate and hydroxyl groups are expected to be significant. researchgate.netcambridge.org
A study combining MD simulations and DFT calculations on the adsorption of Eriochrome Black T (another azo dye) onto chitin (B13524) found that the anionic form of the dye was most favorable for adsorption and that the process was driven by chemical interactions with the surface. researchgate.net Similar simulations for this compound could be used to design or select optimal adsorbent materials for its removal.
Reaction Mechanism Elucidation for Degradation Pathways
Understanding the degradation pathways of this compound is essential for developing effective water treatment technologies. Computational methods, especially DFT, can elucidate complex reaction mechanisms by identifying intermediates, transition states, and calculating activation energies. acs.orgrsc.org This provides a molecular-level picture of how the dye breaks down.
The degradation of azo dyes often proceeds via advanced oxidation processes (AOPs), which involve highly reactive species like the hydroxyl radical (•OH). rsc.org DFT calculations can model the reaction between this compound and an •OH radical. Researchers can propose several possible reaction pathways, such as the radical attacking the azo bond (–N=N–), a C-N bond, or one of the aromatic rings. acs.orgrsc.org
For each proposed pathway, DFT is used to:
Locate Transition States (TS): These are the highest energy points along the reaction coordinate, representing the energy barrier that must be overcome.
Calculate Activation Energies (Ea): The energy difference between the reactants and the transition state. A lower activation energy indicates a more favorable, faster reaction pathway. nih.gov
Identify Intermediates: These are stable or semi-stable molecules formed during the reaction.
A DFT study on the oxidative degradation of a generic azo dye by •OH radicals compared two mechanisms: one involving the cleavage of a C-N bond and another involving the cleavage of the N=N bond. acs.org By comparing the potential energy surfaces, the study concluded that the pathway initiated by hydroxyl radical addition to the chromophore, leading to N=N bond cleavage, was energetically more favorable. acs.org Similar investigations into this compound would reveal its specific degradation products, helping to assess the toxicity of the treated effluent and optimize the treatment process.
Prediction of Interactions with Environmental Components
When released into the environment, this compound can interact with various components such as soil organic matter, clay minerals, and dissolved ions, which affects its fate, transport, and bioavailability. researchgate.netnih.govmdpi.com Computational modeling can predict these complex interactions.
MD simulations can be used to study the binding of this compound to models of soil components. For example, simulations can model the interaction of the dye with mineral surfaces like montmorillonite (B579905) or goethite, which are known to be important in soil carbon dynamics. pnas.org These simulations can reveal whether the dye adsorbs strongly to soil particles, which would limit its mobility, or remains dissolved in porewater, making it more likely to contaminate groundwater. Such simulations have shown that organic matter forms heterogeneous, patchy coatings on mineral surfaces, and that interactions are governed by a combination of hydrophobic, charged, and polar forces. pnas.org The anionic and polar nature of this compound suggests its interactions would be strongly influenced by the charge of mineral surfaces and the presence of cations like Ca²⁺ that can act as bridges.
Furthermore, quantitative structure-activity relationship (QSAR) models, often built using descriptors derived from quantum chemical calculations, can predict environmental properties. While outside the direct scope of the methods discussed above, DFT-calculated parameters like HOMO-LUMO energies, dipole moment, and charge distributions can serve as inputs for larger models that predict properties like soil adsorption coefficient (Koc) and potential for bioaccumulation. These predictive models are crucial for environmental risk assessment of dyes like this compound. mdpi.com
Methodological Considerations and Challenges in Acid Black 140 Research
Experimental Design and Statistical Optimization Techniques
In the study of Acid Black 140, particularly concerning its remediation, the application of robust experimental design and statistical optimization is crucial for developing efficient and cost-effective treatment processes. Traditional "one-factor-at-a-time" approaches are often insufficient for understanding the complex interplay between various operational parameters. jree.ir Consequently, researchers are increasingly employing statistical methodologies like response surface methodology (RSM) and factorial experimental designs to navigate the multidimensional parameter space inherent in materials and chemical research. researchgate.netmaterials.zone
Statistical experimental design (DOE) methodologies are paramount for acquiring the necessary data with minimal experimental runs, thereby saving time and resources. preprints.org These methods facilitate the analysis of interactive variability between factors and ensure a scientific approach to data reporting. preprints.org For instance, in the context of dye degradation, these techniques can be used to optimize factors such as pH, temperature, concentration of the dye, and the dosage of a catalyst or adsorbent.
Commonly used statistical designs in similar research areas include Box-Behnken design (BBD), central composite design (CCD), and full factorial designs. preprints.orgmdpi.com These are often coupled with RSM to model the relationships between the experimental variables and the observed response, such as decolorization efficiency. preprints.orgmdpi.com For example, a BBD could be implemented to investigate the effects of inhibitor concentration, immersion time, temperature, and NaCl content on the corrosion inhibition of a given substance. mdpi.com
The process typically involves:
Screening of variables: Identifying the most influential factors from a larger set using designs like Plackett-Burman. jree.irpreprints.org
Optimization: Using designs like BBD or CCD to find the optimal levels of the significant factors. jree.irpreprints.org
Model Validation: Confirming the predictive accuracy of the developed statistical model through additional experiments. frontiersin.org
The application of these statistical tools allows for the development of a predictive model that can describe the behavior of the system and identify the optimal conditions for the desired outcome. mdpi.com
Table 1: Comparison of Statistical Optimization Techniques
| Technique | Description | Common Application in Dye Degradation Studies |
|---|---|---|
| Response Surface Methodology (RSM) | A collection of statistical and mathematical techniques for developing, improving, and optimizing processes. mdpi.com | Optimizing the combined effects of multiple variables on dye removal efficiency. preprints.org |
| Box-Behnken Design (BBD) | An independent, rotatable, or nearly rotatable quadratic design that does not contain an embedded factorial or fractional factorial design. mdpi.com | Investigating the effects of three or more variables at three levels. mdpi.com |
| Central Composite Design (CCD) | An experimental design, useful in RSM, for building a second-order (quadratic) model for the response variable without needing to use a complete three-level factorial experiment. jree.ir | Finding the optimal conditions for a process with a smaller number of experiments than a full factorial design. jree.ir |
| Plackett-Burman Design (PBD) | A two-level fractional factorial design used to identify the most important factors in an experiment. jree.ir | Screening a large number of variables to identify the most significant ones for further optimization. preprints.org |
Analytical Method Validation and Quality Assurance
The reliability and accuracy of research findings on this compound heavily depend on the validation of the analytical methods used and the implementation of a robust quality assurance (QA) framework. slideshare.netreading.ac.uk Analytical method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. slideshare.net This is a mandatory requirement for laboratory accreditation under ISO/IEC 17025:2005. demarcheiso17025.com
Key parameters assessed during method validation for quantifying this compound and its by-products would typically include: slideshare.netimpactfactor.org
Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present. demarcheiso17025.com
Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. impactfactor.org
Accuracy: The closeness of the test results obtained by the method to the true value. impactfactor.org
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. impactfactor.org This includes repeatability (within-day) and intermediate precision (between-day).
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. impactfactor.org
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. impactfactor.org
Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. slideshare.net
For chromatographic methods like High-Performance Liquid Chromatography (HPLC), which are commonly used for the analysis of dyes, validation would also involve assessing system suitability parameters such as peak retention time, tailing factor, and theoretical plates. impactfactor.org
Quality assurance in research encompasses all the systems and procedures put in place to ensure that research is conducted with care and control. reading.ac.uk This includes: reading.ac.ukuibk.ac.at
Good Scientific Practice: Adherence to principles of research integrity and ethics. uibk.ac.at
Documentation: Transparent project planning and meticulous recording of procedures, methods, and raw data. reading.ac.uk
Training: Ensuring the competence of all personnel involved in the research. reading.ac.uk
Equipment and Facilities: Proper maintenance and calibration of all instruments. reading.ac.uk
Table 2: Key Parameters for Analytical Method Validation
| Parameter | Definition | Acceptance Criteria Example (Hypothetical for HPLC method) |
|---|---|---|
| Specificity | Ensures the method can distinguish the analyte from interferences. demarcheiso17025.com | Peak purity index > 0.99 |
| Linearity (R²) | Correlation coefficient indicating how well the calibration points fit a straight line. impactfactor.org | R² ≥ 0.995 |
| Accuracy (% Recovery) | The percentage of the true amount of analyte recovered. impactfactor.org | 98.0% - 102.0% |
| Precision (% RSD) | The relative standard deviation of a series of measurements. impactfactor.org | ≤ 2.0% |
| LOD | The lowest concentration of analyte that can be reliably detected. impactfactor.org | Signal-to-Noise ratio of 3:1 |
| LOQ | The lowest concentration of analyte that can be quantified with acceptable precision and accuracy. impactfactor.org | Signal-to-Noise ratio of 10:1 |
Scaling-Up Considerations for Remediation Technologies
A significant challenge in the research of this compound remediation is the transition from laboratory-scale experiments to large-scale industrial applications. mdpi.comcsic.es While many technologies show promise at the bench scale, their effectiveness and economic viability at a larger scale can be vastly different. mdpi.com
Key considerations for scaling-up remediation technologies for this compound include:
Cost-Effectiveness: Single physical and chemical remediation methods can be expensive, which may hinder their implementation in large-scale projects. mdpi.com Bioremediation and combined remediation technologies are often explored as more economical and environmentally friendly alternatives. mdpi.comnih.gov
Process Robustness and Stability: The chosen technology must be able to handle variations in the wastewater composition and flow rate that are common in industrial settings.
Financial Support: Obtaining funding for large-scale studies can be challenging without the involvement of industrial partners. csic.es
The development of combined remediation technologies, which integrate physical, chemical, and biological methods, is a promising approach to address some of these challenges. mdpi.com For instance, a combination of coagulation-flocculation followed by a biological treatment step could be more effective and economical than either process alone.
Assessment of By-product Formation During Degradation Processes
The degradation of complex organic molecules like this compound, a diazo dye, can lead to the formation of various intermediate by-products. frontiersin.org A critical aspect of remediation research is the identification and assessment of these by-products, as they can sometimes be more toxic than the parent compound. frontiersin.org
The degradation pathway of azo dyes often involves the initial cleavage of the azo bond (-N=N-), which can lead to the formation of aromatic amines. researchgate.net These amines can be further degraded into simpler, less toxic compounds, but their persistence and potential toxicity are a major concern.
Analytical techniques used to identify and quantify degradation by-products include:
Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful tools for separating and identifying the components of a complex mixture. acs.org
Spectroscopic Methods: UV-Visible spectroscopy can be used to monitor the decolorization of the dye solution, while Fourier-Transform Infrared (FTIR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy can provide information about the functional groups present in the parent dye and its degradation products. frontiersin.org
Emerging Research Trends and Future Outlook for Acid Black 140 Studies
Development of Multifunctional Materials for Integrated Treatment Approaches
The development of multifunctional materials represents a significant leap forward in the treatment of wastewater containing azo dyes like Acid Black 140. These advanced materials are designed to address the limitations of single-treatment methods by integrating multiple functionalities, such as adsorption and photocatalysis, into a single system. This integrated approach offers the potential for more efficient, rapid, and complete degradation of dye molecules.
The exploration of various functional materials is a key aspect of this research trend. These include:
Nanomaterials: Metal nanoprobes and carbon dots are being investigated for their unique optical and electronic properties that can be harnessed for dye removal. nih.gov
Polymers: Functionalized polymers with specific reactive groups are being designed to act as high-performance chemical adsorbers. nih.gov
Porous Materials: Metal-organic frameworks (MOFs), mesoporous silica (B1680970), and covalent organic frameworks are gaining attention due to their large surface areas and tunable structures, making them effective for capturing dye molecules. nih.gov
Biomaterials: The use of biocompatible and multifunctional biomaterials is also a growing area of interest. nih.gov
An example of an integrated approach involves the use of MoS₂/TiO₂ nanocomposites in a two-stage process. tultech.eu In the first stage, a high concentration of MoS₂ facilitates the adsorption of the dye. In the second stage, a lower concentration of MoS₂ with TiO₂ acts as a photocatalyst to degrade the adsorbed dye. tultech.eu This method has shown to be significantly faster than conventional single-stage processes. tultech.eu
The following table summarizes the removal efficiencies of various multifunctional materials for different azo dyes, which is indicative of the potential performance for this compound.
| Material | Target Dye | Removal Efficiency | Reference |
| Graphene sheets and ZnO/hydroxyapatite NPs | Azo dyes | 94.83% - 96.5% | nih.gov |
| Kaolin-TiO₂ nanocomposites | Acidic dyes | 95% | researchgate.net |
| Carbon xerogel/Titania composites | Methylene (B1212753) Blue | 99% (adsorption + photodegradation) | bohrium.com |
| MoS₂@g-C₃N₄ nanocomposites | Rhodamine B | ~100% (photocatalytic degradation) | nih.gov |
| MoS₂/TiO₂ nanocomposites | Methylene Blue | ~100% (two-stage adsorption/photocatalysis) | tultech.eu |
This table is interactive. Click on the headers to sort the data.
Sustainable and Green Chemistry Principles in this compound Research
The principles of green chemistry and sustainability are increasingly influencing research into the lifecycle of azo dyes, from their synthesis to their removal from wastewater. This trend emphasizes the development of environmentally benign processes that minimize waste, reduce the use of hazardous substances, and utilize renewable resources.
A key focus is the development of sustainable and low-cost adsorbents for dye removal. iwaponline.com Researchers are exploring the use of bio-waste materials, such as agricultural byproducts, as precursors for adsorbents. scitechgrup.com These materials are abundant, inexpensive, and can be modified to enhance their adsorption capacity for dyes like this compound. scitechgrup.com For example, chitosan (B1678972), derived from shellfish waste, has been synthesized and used as an effective adsorbent for reactive dyes. chemrestech.com
The application of green chemistry principles also extends to the synthesis of the dyes themselves. Research is being conducted on environmentally benign methods for producing azo dyes, such as grinding techniques at room temperature, which can reduce the need for harsh solvents and high energy consumption. researchgate.net
Life Cycle Assessment (LCA) is another critical tool being employed to evaluate the environmental impact of dye production and treatment technologies. sustainability-directory.comresearchgate.netacs.org LCA provides a holistic view of the entire process, from raw material extraction to final disposal, helping to identify "hotspots" of environmental impact and guiding the development of more sustainable alternatives. sustainability-directory.com For instance, LCA studies have been used to compare the environmental footprint of traditional aqueous dyeing processes with innovative nonaqueous solvent dyeing technologies, revealing potential trade-offs between water consumption and ecotoxicity. nih.gov
The valorization of dye-containing wastewater is an emerging concept within the circular economy framework. nih.gov Instead of simply treating the wastewater as a waste product, researchers are exploring enzymatic strategies to convert the azo dyes into valuable aromatic compounds, such as aromatic amines, phenoxazinones, and naphthoquinones. nih.gov This approach has the potential to transform a polluting waste stream into a source of valuable chemicals. nih.gov
Artificial Intelligence and Machine Learning in Process Optimization and Prediction
Artificial intelligence (AI) and machine learning (ML) are rapidly emerging as powerful tools for optimizing and predicting the outcomes of processes for treating wastewater containing azo dyes. nih.gov These computational techniques can analyze large and complex datasets to identify patterns, build predictive models, and optimize experimental conditions, thereby accelerating research and improving the efficiency of treatment technologies. nih.govnih.gov
ML algorithms, such as Artificial Neural Networks (ANNs), Support Vector Machines (SVMs), and Decision Trees, are being used to predict the performance of various treatment processes, including photocatalytic degradation and adsorption. nih.govbohrium.commdpi.com For example, ANNs have been successfully used to model the photocatalytic degradation of methylene blue, achieving high prediction accuracy. researchgate.net These models can take into account multiple variables simultaneously, such as pH, catalyst concentration, and light intensity, to provide a more comprehensive analysis of catalyst performance. nih.govtandfonline.com
The application of ML in this field offers several key advantages:
Predictive Modeling: ML models can accurately predict the efficiency of dye removal under different conditions, reducing the need for extensive and time-consuming laboratory experiments. nih.govmdpi.comscilit.com
Process Optimization: AI can be used to identify the optimal operating parameters for a given treatment process, leading to improved efficiency and reduced costs. nih.govbohrium.com
Mechanism Elucidation: By analyzing complex datasets, ML can help researchers to better understand the underlying mechanisms of dye degradation and adsorption. nih.govnih.gov
Development of New Materials: AI can assist in the design and optimization of new adsorbent materials by predicting how structural modifications will affect their adsorption efficiency. mdpi.com
The table below presents a summary of various ML models and their performance in predicting the removal of different dyes, which is indicative of their potential application in studies of this compound.
| Machine Learning Model | Target Process | Target Dye | Prediction Accuracy (R²) | Reference |
| Artificial Neural Network (ANN) | Photocatalytic Degradation | Methylene Blue | 0.946 | researchgate.net |
| Gaussian Process Regression (GPR) | Fenton Oxidation | Methyl Orange | 0.970 | bohrium.com |
| Random Forest (RF) | Adsorption | Various Dyes | 0.9 | scilit.com |
| Support Vector Regression-Fruitfly Optimization Algorithm (SVR-FOA) | Biodegradation | Azo Dyes | 0.644 (CC) | mdpi.com |
| XGBoost | Photocatalytic Degradation | Organic Dyes | High | tandfonline.com |
This table is interactive. Click on the headers to sort the data. (CC: Correlation Coefficient)
Interdisciplinary Research Needs in Environmental Chemical Engineering and Materials Science
Addressing the complex challenges posed by textile wastewater containing dyes like this compound necessitates a highly interdisciplinary research approach. The convergence of expertise from environmental chemical engineering and materials science is particularly crucial for the development of innovative and sustainable treatment solutions. mdpi.comnih.gov
Environmental chemical engineers bring a deep understanding of reaction kinetics, reactor design, and process optimization, which are essential for scaling up and implementing new treatment technologies in real-world settings. thechemicalengineer.com Their expertise is vital for designing efficient wastewater treatment plants and ensuring that new technologies are both effective and economically viable. iitm.ac.inwaterandwastewater.com
Materials scientists , on the other hand, contribute their knowledge of material synthesis, characterization, and functionalization. mdpi.com They are at the forefront of developing the novel materials—such as the multifunctional composites, sustainable adsorbents, and advanced catalysts discussed in previous sections—that are the cornerstone of next-generation treatment technologies. rsc.orgroutledge.com
The collaboration between these two fields is synergistic. Materials scientists can design and create new materials with specific properties tailored for dye removal, while chemical engineers can then integrate these materials into efficient and scalable treatment systems. This collaboration is evident in the development of technologies like membrane bioreactors and advanced oxidation processes that rely on both advanced materials and sophisticated engineering design. mdpi.com
Furthermore, the need for interdisciplinary collaboration extends beyond these two fields. To achieve truly sustainable solutions, input from microbiologists, toxicologists, and economists is also essential. mdpi.com For example, international collaborations between researchers in different countries are proving to be effective in pooling resources and expertise to tackle the global problem of textile dye pollution. murdoch.edu.au The "Waste2Fresh" project, an EU-funded initiative with 17 partners, is a prime example of such a large-scale interdisciplinary effort to create a closed-loop wastewater treatment process for the textile industry. thechemicalengineer.com
The future of research on this compound and similar dyes will undoubtedly be shaped by these interdisciplinary collaborations, leading to more holistic and effective solutions for mitigating their environmental impact.
Q & A
Basic Research Questions
Q. What are the standard analytical techniques for characterizing Acid Black 140’s structural and functional properties?
- Methodological Answer : this compound is typically characterized using UV-Vis spectroscopy (to confirm absorption maxima in the visible range), Fourier-transform infrared spectroscopy (FTIR) to identify functional groups (e.g., sulfonic acid groups), and high-performance liquid chromatography (HPLC) for purity assessment. Nuclear magnetic resonance (NMR) spectroscopy is critical for structural elucidation, particularly for distinguishing aromatic protons and confirming substitution patterns. Researchers should cross-validate results with mass spectrometry (MS) for molecular weight confirmation .
Q. How can researchers design experiments to optimize this compound’s solubility in aqueous media?
- Methodological Answer : Solubility optimization requires systematic variation of parameters such as temperature, pH, and ionic strength. For example:
- pH Adjustment : Test solubility across a pH range (e.g., 2–10) using buffer solutions, monitoring via spectrophotometry.
- Surfactant Additives : Evaluate surfactants (e.g., sodium dodecyl sulfate) to reduce aggregation.
- Statistical Tools : Use response surface methodology (RSM) to model interactions between variables. Document protocols per ACS guidelines for reproducibility .
Advanced Research Questions
Q. What experimental frameworks are recommended to investigate the photocatalytic degradation mechanisms of this compound under varying environmental conditions?
- Methodological Answer :
- Catalyst Selection : Compare TiO₂, ZnO, and doped catalysts (e.g., nitrogen-doped TiO₂) under UV/visible light.
- Degradation Monitoring : Use liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify intermediate products and propose degradation pathways.
- Condition Variables : Test pH (3–9), catalyst loading (0.5–2.5 g/L), and dye concentration (10–100 mg/L).
- Kinetic Analysis : Apply pseudo-first-order or Langmuir-Hinshelwood models to rate data. Address contradictions in literature by standardizing light intensity and reactor design .
Q. How can researchers resolve contradictions in reported adsorption capacities of this compound on biochar versus activated carbon?
- Methodological Answer :
- Source Comparison : Conduct a meta-analysis of studies, noting differences in biochar pyrolysis temperatures (300°C vs. 700°C), surface functionalization, and pore size distribution.
- Controlled Experiments : Replicate adsorption isotherms (Langmuir vs. Freundlich) under identical conditions (pH 6, 25°C).
- Statistical Validation : Use ANOVA to assess significance of capacity variations. Highlight methodological discrepancies (e.g., equilibrium time, particle size) in existing studies .
Q. What strategies mitigate interference from co-existing ions (e.g., Cl⁻, SO₄²⁻) in electrochemical detection of this compound in wastewater?
- Methodological Answer :
- Sensor Modification : Develop ion-selective membranes (e.g., Nafion-coated electrodes) to block anion interference.
- Calibration Curves : Prepare standards with ionic backgrounds mimicking real wastewater.
- Advanced Techniques : Use differential pulse voltammetry (DPV) for enhanced selectivity. Validate with spiked recovery tests (85–115% recovery acceptable) .
Data Analysis and Contradiction Management
Q. How should researchers address variability in reported toxicity thresholds of this compound across aquatic organisms?
- Methodological Answer :
- Standardized Bioassays : Use OECD guidelines for Daphnia magna (48-hour EC₅₀) and algal growth inhibition tests.
- Data Normalization : Account for organism size, exposure duration, and metabolic rates.
- Meta-Regression : Analyze covariates (e.g., water hardness, temperature) influencing toxicity. Publish raw datasets to enable cross-study validation .
Q. What computational tools are effective for modeling this compound’s interaction with textile fibers during dyeing processes?
- Methodological Answer :
- Molecular Dynamics (MD) : Simulate dye-fiber interactions (e.g., nylon-6 vs. wool) using software like GROMACS.
- Density Functional Theory (DFT) : Calculate binding energies between sulfonic groups and fiber surfaces.
- Validation : Correlate simulations with experimental adsorption isotherms. Disclose software parameters (force fields, convergence criteria) for transparency .
Ethical and Reproducibility Considerations
Q. How can researchers ensure reproducibility in studies on this compound’s photostability under UV exposure?
- Methodological Answer :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
